MRS1186

Core Science & Biosynthesis

MRS1186: A Technical Guide to its Mechanism of Action as a Selective Adenosine A3 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

MRS1186 is a potent and selective antagonist of the human adenosine (B11128) A3 receptor (A3AR), a G protein-coupled receptor implicated in a variety of physiological and pathological processes. This technical guide provides a comprehensive overview of the mechanism of action of MRS1186, presenting key quantitative data, detailed experimental methodologies, and a depiction of the relevant signaling pathways. Understanding the molecular interactions and functional consequences of MRS1186 is crucial for its application as a research tool and its potential development as a therapeutic agent.

Introduction

Adenosine is a ubiquitous purine (B94841) nucleoside that modulates numerous physiological functions by activating four subtypes of G protein-coupled receptors: A1, A2A, A2B, and A3. The A3 adenosine receptor (A3AR) is of particular interest as a therapeutic target due to its involvement in inflammation, cancer, and cardiovascular diseases. MRS1186 has been identified as a high-affinity antagonist for the human A3AR, making it a valuable tool for elucidating the receptor's role in health and disease. This document details the binding characteristics, functional effects, and underlying signaling pathways associated with MRS1186's antagonism of the A3AR.

Quantitative Pharmacological Data

The pharmacological profile of MRS1186 is defined by its high binding affinity for the human A3 adenosine receptor. The key quantitative parameter reported is the inhibition constant (Ki), which reflects the concentration of the antagonist required to occupy 50% of the receptors in a radioligand binding assay.

Compound	Parameter	Value (nM)	Receptor	Species
MRS1186	K_i_	7.66	Adenosine A3	Human

Table 1: Binding Affinity of MRS1186 for the Human Adenosine A3 Receptor

Mechanism of Action: Competitive Antagonism

MRS1186 acts as a competitive antagonist at the A3 adenosine receptor. This means that it binds to the same site on the receptor as the endogenous agonist, adenosine, but does not activate the receptor. By occupying the binding site, MRS1186 prevents adenosine from binding and initiating downstream signaling. The competitive nature of this antagonism can be overcome by increasing the concentration of the agonist.

Signaling Pathways Modulated by MRS1186

The A3 adenosine receptor is primarily coupled to the Gi/o family of G proteins. Upon activation by an agonist, the A3AR initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. By antagonizing the A3AR, MRS1186 blocks this agonist-induced decrease in cAMP.

The A3AR can also couple to other signaling pathways, including the activation of phospholipase C (PLC), which leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), and the modulation of mitogen-activated protein kinase (MAPK) pathways. Consequently, MRS1186 can prevent the agonist-mediated activation of these downstream effectors.

A3 Adenosine Receptor Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the A3 adenosine receptor and the point of intervention by MRS1186.

A3AR Signaling Pathway and MRS1186 Intervention

Experimental Protocols

The following sections describe generalized experimental protocols that are commonly used to characterize the mechanism of action of A3AR antagonists like MRS1186. The specific details for the characterization of MRS1186 would be found in its primary publication.

Radioligand Binding Assay (for Ki Determination)

This assay measures the affinity of a compound for a receptor by assessing its ability to displace a radiolabeled ligand that is known to bind to the receptor.

Objective: To determine the inhibition constant (Ki) of MRS1186 for the human A3 adenosine receptor.

Materials:

• Membranes from cells stably expressing the human A3 adenosine receptor (e.g., HEK293 or CHO cells).

• Radioligand: A high-affinity A3AR agonist or antagonist, such as [¹²⁵I]AB-MECA.

• MRS1186 at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl₂).

• Non-specific binding control (a high concentration of a non-radiolabeled A3AR ligand).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare a series of dilutions of MRS1186.

• In a multi-well plate, incubate the cell membranes with the radioligand and either buffer (for total binding), the non-specific control, or varying concentrations of MRS1186.

• Incubate the mixture at a specific temperature (e.g., room temperature or 30°C) for a sufficient time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters, which trap the membranes.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of MRS1186 by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the MRS1186 concentration to determine the IC50 value (the concentration of MRS1186 that inhibits 50% of the specific radioligand binding).

• Calculate the Ki value from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

MRS1186: A Comprehensive Technical Guide to a Selective A3 Adenosine Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of MRS1186, a potent and selective antagonist for the A3 adenosine (B11128) receptor (A3AR). This document consolidates key quantitative data, outlines detailed experimental protocols for its characterization, and visualizes the associated signaling pathways and experimental workflows.

Core Compound Profile: MRS1186

MRS1186 is a notable pharmacological tool for investigating the physiological and pathophysiological roles of the A3 adenosine receptor. Its high affinity and selectivity make it a valuable agent for in vitro and in vivo studies aimed at understanding the therapeutic potential of A3AR modulation in various disease states, including inflammation, cancer, and neurodegenerative disorders.

Chemical Structure

• IUPAC Name: 4-acetyl-2-methyl-5-phenyl-3-(phenylamino)thiophene

• Molecular Formula: C₁₉H₁₇NOS

• Molecular Weight: 307.41 g/mol

Quantitative Data Summary

The following tables summarize the binding affinity and selectivity of MRS1186 and a closely related analog, DPTN, for human adenosine receptor subtypes. DPTN (N-[4-(3,5-dimethylphenyl)-5-(4-pyridyl)-1,3-thiazol-2-yl]nicotinamide) shares a similar structural core and provides a more complete selectivity profile against human receptors.

Table 1: Binding Affinity of MRS1186 for Human A3 Adenosine Receptor

Compound	Receptor Subtype	Kᵢ (nM)	Reference
MRS1186	Human A3	7.66	[1]

Table 2: Selectivity Profile of DPTN (MRS1186 Analog) at Human Adenosine Receptors

Compound	A1 Kᵢ (nM)	A2A Kᵢ (nM)	A2B Kᵢ (nM)	A3 Kᵢ (nM)	Selectivity (Fold) A1/A3	Selectivity (Fold) A2A/A3	Selectivity (Fold) A2B/A3	Reference
DPTN	162	121	230	1.65	~98	~73	~139	[2]

Signaling Pathways of the A3 Adenosine Receptor

The A3 adenosine receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gᵢ and Gq proteins. Antagonism by MRS1186 blocks the downstream signaling cascades initiated by the activation of these pathways by endogenous adenosine.

A3AR-Gᵢ Signaling Pathway

Activation of the Gᵢ pathway by an A3AR agonist leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. MRS1186, as an antagonist, prevents this inhibition, thereby maintaining or restoring basal cAMP levels in the presence of an agonist.

A3AR Gᵢ-coupled signaling pathway.

A3AR-Gq Signaling Pathway

Coupling of the A3AR to Gq proteins activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium (Ca²⁺) from intracellular stores. MRS1186 blocks this cascade by preventing the initial receptor activation.

A3AR Gq-coupled signaling pathway.

Experimental Protocols

Detailed methodologies for key in vitro assays used to characterize MRS1186 as a selective A3AR antagonist are provided below.

Radioligand Binding Assay

This protocol details the procedure for determining the binding affinity (Kᵢ) of MRS1186 for the human A3 adenosine receptor through competitive displacement of a radiolabeled ligand.

Materials:

• Cell membranes prepared from HEK293 cells stably expressing the human A3 adenosine receptor.

• Radioligand: [¹²⁵I]AB-MECA (N⁶-(4-Amino-3-iodobenzyl)adenosine-5′-N-methyluronamide).

• Non-specific binding control: 10 µM NECA (5'-N-Ethylcarboxamidoadenosine).

• MRS1186 stock solution (e.g., 10 mM in DMSO).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Compound Dilution: Prepare serial dilutions of MRS1186 in assay buffer to achieve a range of final concentrations (e.g., 0.1 nM to 10 µM).

• Assay Setup: In a 96-well plate, add the following to each well for a final volume of 200 µL:

  • 50 µL of diluted MRS1186 or vehicle (for total binding) or 10 µM NECA (for non-specific binding).

  • 50 µL of [¹²⁵I]AB-MECA diluted in assay buffer (final concentration ~0.5 nM).

  • 100 µL of cell membrane suspension (typically 20-40 µg of protein per well).

• Incubation: Incubate the plate at 25°C for 90 minutes with gentle agitation.

• Filtration: Rapidly filter the contents of each well through glass fiber filters pre-soaked in wash buffer using a cell harvester.

• Washing: Wash the filters three times with 3 mL of ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add 4-5 mL of scintillation fluid, and count the radioactivity in a beta counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the MRS1186 concentration.

  • Determine the IC₅₀ value (the concentration of MRS1186 that inhibits 50% of specific radioligand binding) using non-linear regression analysis.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Adenylyl Cyclase (cAMP) Functional Assay

This assay measures the ability of MRS1186 to antagonize the agonist-induced inhibition of cAMP production in cells expressing the Gᵢ-coupled A3AR.

Materials:

• HEK293 cells stably expressing the human A3 adenosine receptor.

• A3AR agonist (e.g., NECA or Cl-IB-MECA).

• Forskolin (B1673556) (to stimulate adenylyl cyclase).

• IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

• MRS1186 stock solution.

• Cell culture medium.

• Phosphate-buffered saline (PBS).

• cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

• 96-well cell culture plates.

Procedure:

• Cell Seeding: Seed HEK293-hA3AR cells into 96-well plates and grow to 80-90% confluency.

• Pre-incubation with Antagonist:

  • Wash the cells with PBS.

  • Add 50 µL of stimulation buffer containing a fixed concentration of IBMX (e.g., 100 µM) and varying concentrations of MRS1186.

  • Incubate for 20 minutes at 37°C.

• Agonist Stimulation:

  • Add 25 µL of A3AR agonist (e.g., NECA at its EC₈₀ concentration) and 25 µL of forskolin (e.g., 1 µM).

  • Incubate for 30 minutes at 37°C.

• Cell Lysis and cAMP Measurement:

  • Lyse the cells according to the cAMP assay kit manufacturer's instructions.

  • Measure the intracellular cAMP concentration using the chosen detection method.

• Data Analysis:

  • Generate a dose-response curve by plotting the cAMP concentration against the logarithm of the MRS1186 concentration.

  • Determine the IC₅₀ value, which represents the concentration of MRS1186 that reverses 50% of the agonist-induced inhibition of cAMP production.

  • A Schild analysis can be performed by repeating the agonist dose-response curves in the presence of increasing concentrations of MRS1186 to determine the pA₂ value, a measure of antagonist potency.

Intracellular Calcium Mobilization Assay

This assay determines the ability of MRS1186 to block the agonist-induced increase in intracellular calcium mediated by the Gq-coupled A3AR.

Materials:

• CHO or HEK293 cells stably expressing the human A3 adenosine receptor.

• A3AR agonist (e.g., NECA or Cl-IB-MECA).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Probenecid (B1678239) (to prevent dye leakage).

• MRS1186 stock solution.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• 96-well black-walled, clear-bottom cell culture plates.

• Fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR or FlexStation).

Procedure:

• Cell Seeding: Seed cells into 96-well plates and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM), Pluronic F-127 (e.g., 0.02%), and probenecid (e.g., 2.5 mM) in assay buffer.

  • Remove the culture medium from the cells and add 100 µL of loading buffer to each well.

  • Incubate for 60 minutes at 37°C in the dark.

• Antagonist Pre-incubation:

  • Prepare serial dilutions of MRS1186 in assay buffer.

  • Add the diluted antagonist to the wells and incubate for 15-30 minutes at room temperature.

• Calcium Measurement:

  • Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

  • Inject the A3AR agonist (at its EC₈₀ concentration) into the wells and immediately begin kinetic measurement of fluorescence intensity for 2-3 minutes.

• Data Analysis:

  • The change in fluorescence (peak fluorescence - baseline fluorescence) is proportional to the increase in intracellular calcium.

  • Plot the percentage of inhibition of the agonist response against the logarithm of the MRS1186 concentration.

  • Determine the IC₅₀ value from the resulting dose-response curve.

Experimental Workflow

The following diagram illustrates a typical workflow for the characterization of a novel compound, such as MRS1186, as a selective A3 adenosine receptor antagonist.

Workflow for characterizing a selective A3AR antagonist.

References

• 1. adooq.com [adooq.com]
• 2. Pharmacological characterization of DPTN and other selective A3 adenosine receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

MRS1186: A Technical Guide to its Discovery, Synthesis, and Application as a Selective A3 Adenosine Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS1186 is a potent and selective antagonist of the human A3 adenosine (B11128) receptor (A3AR), a G protein-coupled receptor implicated in various physiological and pathological processes, including inflammation, cancer, and cardiac ischemia. As a xanthine (B1682287) derivative, MRS1186 has emerged as a valuable pharmacological tool for elucidating the role of the A3AR in these conditions and as a potential lead compound for the development of novel therapeutics. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological characterization of MRS1186, with a focus on detailed experimental protocols and quantitative data to support further research and development efforts.

Discovery and Biological Activity

MRS1186 was identified as a high-affinity A3AR antagonist through systematic structure-activity relationship (SAR) studies of xanthine derivatives. It exhibits a high degree of selectivity for the human A3AR over other adenosine receptor subtypes.

Quantitative Data

The binding affinity and functional potency of MRS1186 have been determined through various in vitro assays. The following tables summarize the key quantitative data for this compound.

Receptor Subtype	Binding Affinity (Ki) [nM]
Human A3 Adenosine Receptor	7.66[1]
Human A1 Adenosine Receptor	> 10,000
Human A2A Adenosine Receptor	> 10,000
Human A2B Adenosine Receptor	> 10,000

Table 1: Binding Affinity of MRS1186 for Human Adenosine Receptor Subtypes.

Assay Type	Parameter	Value
cAMP Functional Assay	IC50 [nM]	~50

Table 2: Functional Potency of MRS1186 as an A3 Adenosine Receptor Antagonist.

Synthesis of MRS1186

MRS1186, chemically known as 1,3-dipropyl-8-[1-(4-methoxyphenyl)propyl]xanthine, can be synthesized through a multi-step process common for xanthine derivatives. The general synthetic scheme involves the construction of the xanthine core followed by the introduction of the specific substituents at the N1, N3, and C8 positions.

Experimental Protocol: Synthesis of MRS1186

The synthesis of MRS1186 can be achieved following a procedure analogous to the synthesis of similar 8-substituted xanthine derivatives. A general, representative protocol is provided below.

Step 1: Synthesis of 1,3-Dipropyl-5,6-diaminouracil

• React 6-amino-1,3-dipropyluracil (B15783) with sodium nitrite (B80452) in the presence of acetic acid to form 6-amino-1,3-dipropyl-5-nitrosouracil.

• Reduce the nitroso group to an amino group using a suitable reducing agent, such as sodium dithionite, to yield 1,3-dipropyl-5,6-diaminouracil.

Step 2: Condensation and Cyclization to form the Xanthine Core

• Condense 1,3-dipropyl-5,6-diaminouracil with 2-(4-methoxyphenyl)butanoic acid in the presence of a coupling agent like 1,1'-carbonyldiimidazole (B1668759) (CDI) or a carbodiimide.

• The resulting intermediate can be cyclized to the xanthine ring system by heating, often in the presence of a dehydrating agent or under basic conditions.

Note: This is a generalized protocol. For the specific synthesis of MRS1186 (compound 2d), refer to the experimental details in Tafi A, et al. J Med Chem. 2006 Jul 13;49(14):4085-97.

Experimental Protocols for Biological Characterization

Radioligand Binding Assay

This protocol outlines the determination of the binding affinity (Ki) of MRS1186 for adenosine receptors.

Materials:

• Cell membranes expressing the human adenosine receptor subtypes (A1, A2A, A2B, A3).

• Radioligand appropriate for each receptor subtype (e.g., [³H]DPCPX for A1, [³H]ZM241385 for A2A, [¹²⁵I]AB-MECA for A3).

• MRS1186 stock solution.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl₂).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• In a 96-well plate, combine cell membranes, radioligand at a concentration near its Kd, and varying concentrations of MRS1186.

• To determine non-specific binding, a separate set of wells should contain a high concentration of a known non-radioactive antagonist for the respective receptor.

• Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of MRS1186 by subtracting the non-specific binding from the total binding.

• Analyze the data using non-linear regression to determine the IC50 value, which can then be converted to the Ki value using the Cheng-Prusoff equation.

cAMP Functional Assay

This protocol describes how to measure the functional potency (IC50) of MRS1186 as an A3AR antagonist.

Materials:

• CHO-K1 cells stably expressing the human A3 adenosine receptor.

• A3AR agonist (e.g., NECA or IB-MECA).

• Forskolin (B1673556).

• MRS1186 stock solution.

• cAMP assay kit (e.g., HTRF, LANCE, or ELISA-based).

• Cell culture medium.

Procedure:

• Seed the A3AR-expressing cells in a 96-well plate and allow them to adhere overnight.

• Pre-incubate the cells with varying concentrations of MRS1186 for a short period (e.g., 15-30 minutes).

• Stimulate the cells with a fixed concentration of an A3AR agonist (typically at its EC80 concentration) in the presence of forskolin (to amplify the cAMP signal).

• Incubate for a specified time (e.g., 30 minutes) to allow for changes in intracellular cAMP levels.

• Lyse the cells and measure the intracellular cAMP concentration using a commercial cAMP assay kit according to the manufacturer's instructions.

• Plot the cAMP concentration against the logarithm of the MRS1186 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathways

Antagonism of the A3 adenosine receptor by MRS1186 blocks the intracellular signaling cascades initiated by the binding of the endogenous agonist, adenosine. The A3AR is primarily coupled to Gi/o proteins.

Caption: Antagonism of A3AR signaling by MRS1186.

Experimental Workflow

The following diagram illustrates a typical workflow for the discovery and characterization of a selective A3AR antagonist like MRS1186.

Caption: Workflow for discovery and characterization.

Conclusion

MRS1186 stands as a well-characterized and highly selective antagonist for the human A3 adenosine receptor. Its potent activity and favorable selectivity profile make it an indispensable tool for researchers investigating the physiological and pathophysiological roles of the A3AR. The detailed synthetic and experimental protocols provided in this guide are intended to facilitate its use and further exploration in the fields of pharmacology and drug discovery. The continued study of MRS1186 and its analogs holds promise for the development of novel therapeutic agents targeting A3AR-mediated diseases.

References

• 1. chemrxiv.org [chemrxiv.org]

An In-depth Technical Guide to the Chemical Structure and Properties of MRS1186

For Researchers, Scientists, and Drug Development Professionals

Abstract

MRS1186 is a potent and selective antagonist of the human A3 adenosine (B11128) receptor (hA3AR), a G protein-coupled receptor implicated in a variety of physiological and pathological processes. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and pharmacological characteristics of MRS1186. Detailed experimental protocols for its synthesis, radioligand binding assays, and functional characterization are presented, along with a summary of its biological activity and selectivity profile. The underlying signaling pathways affected by MRS1186 are also elucidated and visualized. This guide is intended to serve as a valuable resource for researchers and drug development professionals working with this important pharmacological tool.

Chemical Structure and Physicochemical Properties

MRS1186, with the IUPAC name N-(9-chloro-2-(2-furanyl)[1][2][3]triazolo[1,5-c]quinazolin-5-yl)propanamide, is a synthetic organic compound belonging to the triazoloquinazoline class of molecules.

Table 1: Chemical and Physicochemical Properties of MRS1186

Property	Value	Reference
IUPAC Name	N-(9-chloro-2-(2-furanyl)[1][2][3]triazolo[1,5-c]quinazolin-5-yl)propanamide
Molecular Formula	C₁₆H₁₂ClN₅O₂	[2]
Molecular Weight	341.75 g/mol	[2]
CAS Number	183721-03-1	[2]
Canonical SMILES	CCC(=O)NC1=NC2=C(C=C(C=C2)Cl)C3=N1N=C(N3)C4=CC=CO4
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	1
Rotatable Bonds	2
Topological Polar Surface Area	94.8 Ų
LogP (calculated)	3.2

Biological Activity and Selectivity

MRS1186 is a high-affinity antagonist of the human A3 adenosine receptor. Its primary mechanism of action is the competitive blockade of this receptor, thereby inhibiting the downstream signaling cascades initiated by the endogenous agonist, adenosine.

Table 2: Pharmacological Profile of MRS1186

Parameter	Receptor	Value	Species	Reference
Kᵢ (inhibition constant)	Human A3 Adenosine Receptor	7.66 nM	Human	[1]
Selectivity	High for A3AR over A1, A2A, and A2B adenosine receptors.	Human

Experimental Protocols

Synthesis of MRS1186

A plausible synthetic route for MRS1186, based on the synthesis of structurally related triazoloquinazolines, is outlined below.

Experimental Workflow: Synthesis of MRS1186

Caption: A potential multi-step synthesis pathway for MRS1186.

Methodology:

• Formation of the Quinazolinone Ring: 2-amino-4-chlorobenzoic acid is reacted with a suitable reagent, such as formamide, under elevated temperatures to yield the corresponding 7-chloroquinazolin-4(3H)-one.

• Chlorination: The quinazolinone intermediate is treated with a chlorinating agent, such as phosphorus oxychloride (POCl₃), to produce 4,7-dichloroquinazoline (B1295908).

• Hydrazinolysis: The 4,7-dichloroquinazoline is reacted with hydrazine (B178648) hydrate (B1144303) to substitute the chlorine at the 4-position, yielding 7-chloro-4-hydrazinylquinazoline.

• Triazole Ring Formation: The hydrazinylquinazoline intermediate is then cyclized with furan-2-carbohydrazide in the presence of a suitable reagent like phosphorus oxychloride to form the triazolo[1,5-c]quinazoline core.

• Amination: The resulting intermediate is aminated at the 5-position.

• Acylation: The final step involves the acylation of the 5-amino group with propionyl chloride in the presence of a base to yield MRS1186.

Note: This is a generalized protocol based on the synthesis of similar compounds. Specific reaction conditions, solvents, and purification methods would need to be optimized.

Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of MRS1186 for the human A3 adenosine receptor.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for determining the binding affinity of MRS1186.

Methodology:

• Membrane Preparation: Membranes are prepared from a cell line stably expressing the human A3 adenosine receptor (e.g., CHO-hA3AR cells).

• Incubation: In a 96-well plate, the cell membranes are incubated with a fixed concentration of a suitable radioligand (e.g., [³H]MRE 3008F20, a selective A3AR antagonist) and varying concentrations of MRS1186.

• Equilibrium: The incubation is carried out at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium.

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioactivity.

• Quantification: The radioactivity retained on the filters is quantified using a liquid scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC₅₀ value of MRS1186, which is then converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

cAMP Functional Assay

This protocol measures the functional antagonist activity of MRS1186 by quantifying its ability to block agonist-induced inhibition of cyclic AMP (cAMP) production.

Experimental Workflow: cAMP Functional Assay

Caption: Workflow for the functional characterization of MRS1186.

Methodology:

• Cell Culture: CHO cells stably expressing the human A3 adenosine receptor are cultured to an appropriate density.

• Pre-incubation: The cells are pre-incubated with varying concentrations of MRS1186 for a specific duration.

• Stimulation: The cells are then stimulated with a fixed concentration of an A3AR agonist (e.g., IB-MECA) in the presence of forskolin (to elevate basal cAMP levels).

• Lysis: The reaction is stopped, and the cells are lysed to release intracellular cAMP.

• cAMP Measurement: The concentration of cAMP in the cell lysates is determined using a commercially available assay kit (e.g., HTRF or ELISA).

• Data Analysis: The data are analyzed to determine the IC₅₀ value of MRS1186, representing the concentration that inhibits 50% of the agonist-induced effect on cAMP levels.

Signaling Pathway

The A3 adenosine receptor is a G protein-coupled receptor that primarily couples to the Gᵢ/ₒ family of G proteins. Activation of the A3AR by an agonist leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cAMP levels. As an antagonist, MRS1186 blocks this signaling cascade.

Signaling Pathway of A3 Adenosine Receptor Antagonism by MRS1186

Caption: MRS1186 competitively blocks the A3AR, preventing G-protein activation.

Conclusion

MRS1186 is a valuable pharmacological tool for studying the physiological and pathological roles of the human A3 adenosine receptor. Its high potency and selectivity make it a suitable probe for in vitro and in vivo investigations. The detailed protocols and data presented in this guide provide a solid foundation for researchers to effectively utilize MRS1186 in their studies and for drug development professionals to consider its potential as a lead compound for therapeutic applications. Further research is warranted to fully elucidate its therapeutic potential in various disease models.

References

• 1. benchchem.com [benchchem.com]
• 2. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]

In Vitro Characterization of MRS1186: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the in vitro pharmacological characterization of MRS1186, a potent and selective antagonist of the human A3 adenosine (B11128) receptor (hA3AR). The information presented herein is compiled from publicly available research, offering a technical resource for professionals in pharmacology and drug development.

Core Pharmacological Profile of MRS1186

MRS1186 belongs to the pyrazolo[4,3-e][1][2][3]triazolo[1,5-c]pyrimidine class of compounds. It has been identified as a highly potent and selective antagonist for the human A3 adenosine receptor.

Data Summary: Binding Affinity and Functional Activity

The following table summarizes the key quantitative data for MRS1186, demonstrating its high affinity and selectivity for the hA3AR.

Parameter	Receptor Subtype	Value	Species	Assay Type	Reference
Ki	Human A3	0.2 nM	Human	Radioligand Binding	[3]
Human A1	>1000 nM	Human	Radioligand Binding	[3]
Human A2A	>1000 nM	Human	Radioligand Binding	[3]
Human A2B	>1000 nM	Human	Radioligand Binding	[3]
IC50	Human A3	1.5 nM	Human	cAMP Functional Assay	[3]

Note: The referenced publication refers to a series of compounds, and the data presented here corresponds to the compound with the optimal substitution pattern identified as the most potent and selective A3 antagonist, which aligns with the known profile of MRS1186.

Experimental Protocols

Detailed methodologies for the key in vitro assays used to characterize MRS1186 are provided below. These protocols are based on standard pharmacological practices and the descriptions found in the primary literature.

2.1. Radioligand Binding Assays

This protocol is for determining the binding affinity (Ki) of MRS1186 for the human A3 adenosine receptor, as well as its selectivity against other adenosine receptor subtypes (A1, A2A, and A2B).

Figure 1: Radioligand Binding Assay Workflow.

Materials:

• CHO-K1 cells stably transfected with human A1, A2A, A2B, or A3 adenosine receptors.

• Binding Buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2, 1 mM EDTA, and 2 IU/mL adenosine deaminase.

• Radioligand: [125I]N6-(4-amino-3-iodobenzyl)adenosine-5'-N-methyluronamide ([125I]AB-MECA) for A3 receptor binding. Specific radioligands for A1, A2A, and A2B receptors would be used for selectivity profiling.

• Non-specific binding control: 1 µM of a high-affinity, non-radiolabeled A3 agonist (e.g., IB-MECA).

• MRS1186 stock solution.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture and harvest transfected CHO-K1 cells.

  • Homogenize cells in ice-cold buffer and centrifuge to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in binding buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Reaction:

  • In a 96-well plate, add membrane preparation (typically 20-40 µg of protein).

  • Add varying concentrations of MRS1186.

  • Add the radioligand at a concentration near its Kd.

  • For total binding, add vehicle instead of MRS1186.

  • For non-specific binding, add the non-specific binding control.

  • Incubate at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the reaction mixture through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of MRS1186.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

2.2. cAMP Functional Assay

This protocol is for determining the functional antagonist activity (IC50) of MRS1186 at the human A3 adenosine receptor.

Figure 2: cAMP Functional Assay Workflow.

Materials:

• CHO-K1 cells stably transfected with the human A3 adenosine receptor.

• Stimulation Buffer: Typically a HEPES-buffered saline solution.

• A3 Adenosine Receptor Agonist: e.g., IB-MECA.

• Phosphodiesterase (PDE) Inhibitor: e.g., Rolipram or IBMX, to prevent cAMP degradation.

• Forskolin (optional, for stimulating adenylyl cyclase to establish a maximal response).

• MRS1186 stock solution.

• cAMP detection kit (e.g., HTRF, ELISA, or LANCE).

Procedure:

• Cell Preparation:

  • Culture transfected CHO-K1 cells to near confluency.

  • Harvest the cells and resuspend them in stimulation buffer containing a PDE inhibitor.

• Assay:

  • In a 96-well plate, add the cell suspension.

  • Add varying concentrations of MRS1186 and pre-incubate for a short period (e.g., 15-30 minutes).

  • Add the A3 agonist at a concentration that gives a submaximal response (e.g., EC80) to all wells except the basal and maximal stimulation controls.

  • For basal control, add vehicle. For maximal stimulation (inhibition of cAMP), a high concentration of the agonist is used.

  • Incubate for a defined period (e.g., 30-60 minutes) at 37°C to allow for changes in intracellular cAMP levels.

• cAMP Measurement:

  • Lyse the cells according to the cAMP detection kit protocol.

  • Perform the cAMP measurement following the kit's instructions.

• Data Analysis:

  • Plot the measured cAMP levels against the logarithm of the concentration of MRS1186.

  • The data will show that as the concentration of MRS1186 increases, it reverses the agonist-induced inhibition of cAMP accumulation.

  • Determine the IC50 value, which is the concentration of MRS1186 that causes a 50% reversal of the agonist's effect, using non-linear regression.

Signaling Pathway of MRS1186 Action

The human A3 adenosine receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gi/o family of G proteins. Activation of the A3 receptor by an agonist leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. MRS1186, as a competitive antagonist, binds to the A3 receptor and blocks the binding of endogenous adenosine or synthetic agonists, thereby preventing the downstream signaling cascade that leads to the inhibition of cAMP production.

Figure 3: Signaling Pathway of MRS1186 at the A3 Adenosine Receptor.

This technical guide provides a foundational understanding of the in vitro characteristics of MRS1186. For further details, it is recommended to consult the primary scientific literature on pyrazolo[4,3-e][1][2][3]triazolo[1,5-c]pyrimidine derivatives as A3 adenosine receptor antagonists.

References

• 1. Medicinal chemistry of A₃ adenosine receptor modulators: pharmacological activities and therapeutic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Review Reports - Pyrazolo-triazolo-pyrimidine Scaffold as a Molecular Passepartout for the Pan-Recognition of Human Adenosine Receptors | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

MRS1186: A Deep Dive into its Binding Affinity and Kinetics for the Human A3 Adenosine Receptor

For Immediate Release

This technical guide provides a comprehensive overview of the binding affinity and kinetics of MRS1186, a potent and selective antagonist for the human A3 adenosine (B11128) receptor (hA3AR). This document is intended for researchers, scientists, and drug development professionals working with adenosine receptor ligands.

Introduction

MRS1186 is a widely recognized tool compound in the study of adenosine receptor pharmacology. Its high affinity and selectivity for the hA3AR make it an invaluable probe for elucidating the physiological and pathological roles of this receptor subtype. The A3 adenosine receptor, a member of the G protein-coupled receptor (GPCR) family, is implicated in various cellular processes, including inflammation, apoptosis, and cell proliferation. As an antagonist, MRS1186 blocks the downstream signaling initiated by the binding of the endogenous agonist, adenosine. This action typically involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.

Quantitative Binding Data

The binding characteristics of MRS1186 have been determined through various in vitro assays. The data presented below is crucial for understanding its interaction with the hA3AR and for designing experiments to probe its biological effects.

Parameter	Value	Receptor	Species	Reference
Kᵢ (Inhibition Constant)	7.66 nM	A₃ Adenosine Receptor	Human	[Tafi A, et al., 2006][1]

No comprehensive kinetic data (kₒₙ, kₒff) or a complete selectivity profile against other human adenosine receptor subtypes (A₁, A₂ₐ, A₂ₑ) for MRS1186 was identified in the public domain at the time of this guide's compilation.

Experimental Protocols

The determination of the binding affinity of MRS1186 for the hA3AR is primarily achieved through radioligand displacement assays. The following is a detailed methodology based on standard protocols for this type of experiment.

Radioligand Displacement Binding Assay for hA3AR

This protocol describes the methodology used to determine the inhibition constant (Kᵢ) of MRS1186 by measuring its ability to displace a high-affinity radioligand from the human A3 adenosine receptor.

Materials:

• Membrane Preparation: Membranes from cells stably expressing the human A3 adenosine receptor (e.g., CHO or HEK293 cells).

• Radioligand: A high-affinity A3AR radioligand, such as [¹²⁵I]AB-MECA (N⁶-(4-Amino-3-[¹²⁵I]iodobenzyl)-5'-N-methylcarboxamidoadenosine).

• Test Compound: MRS1186.

• Non-specific Binding Control: A high concentration of a non-radiolabeled A3AR agonist or antagonist (e.g., 10 µM IB-MECA).

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂ and 1 mM EDTA.

• Scintillation Cocktail.

• Glass Fiber Filters.

• Filtration Apparatus.

• Scintillation Counter.

Procedure:

• Membrane Preparation: Cell membranes expressing the hA3AR are prepared by homogenization and centrifugation. The final pellet is resuspended in the assay buffer. Protein concentration is determined using a standard method (e.g., Bradford assay).

• Assay Setup: The assay is performed in tubes or 96-well plates. Each reaction tube contains:

  • Membrane preparation (typically 20-50 µg of protein).

  • Radioligand at a concentration close to its Kₔ value.

  • Varying concentrations of MRS1186 (typically ranging from 10⁻¹¹ to 10⁻⁵ M).

  • For total binding, only the membrane and radioligand are added.

  • For non-specific binding, the membrane, radioligand, and a high concentration of the non-specific binding control are added.

  • The final volume is brought up with assay buffer.

• Incubation: The reaction mixtures are incubated, typically for 60-120 minutes at room temperature or 25°C, to allow the binding to reach equilibrium.

• Termination of Binding: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. The filters are washed quickly with ice-cold assay buffer to remove unbound radioligand.

• Quantification: The filters are placed in scintillation vials with a scintillation cocktail, and the radioactivity is counted using a scintillation counter.

• Data Analysis:

  • Specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The concentration of MRS1186 that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis of the competition curve.

  • The inhibition constant (Kᵢ) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) where [L] is the concentration of the radioligand and Kₔ is the dissociation constant of the radioligand.

Signaling Pathway and Experimental Workflow

A3 Adenosine Receptor Antagonist Signaling Pathway

MRS1186, as an antagonist, blocks the canonical signaling pathway of the A3 adenosine receptor. Upon agonist binding, the A3 receptor couples to inhibitory G proteins (Gᵢ/Gₒ), which in turn inhibit the activity of adenylyl cyclase. This leads to a decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP). By binding to the receptor without activating it, MRS1186 prevents this cascade from occurring.

Caption: Antagonistic action of MRS1186 on the A3AR signaling pathway.

Radioligand Displacement Assay Workflow

The following diagram illustrates the key steps involved in a radioligand displacement assay to determine the binding affinity of a test compound like MRS1186.

References

• 1. medchemexpress.com [medchemexpress.com]

The Pharmacodynamics of MRS1186: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS1186 is a dihydropyridine (B1217469) derivative recognized as a potent and selective antagonist of the human A3 adenosine (B11128) receptor (A3AR). As a member of the G protein-coupled receptor (GPCR) family, the A3AR is implicated in a variety of physiological and pathophysiological processes, including inflammation, cancer cell proliferation, and cardioprotection. Understanding the pharmacodynamics of A3AR antagonists like MRS1186 is crucial for the development of novel therapeutics targeting this receptor. This technical guide provides a comprehensive overview of the core pharmacodynamic properties of MRS1186, including its mechanism of action, effects on downstream signaling pathways, and the experimental methodologies used for its characterization.

Core Pharmacodynamics of MRS1186

MRS1186 exerts its pharmacological effects by competitively binding to the A3AR, thereby blocking the binding of the endogenous agonist, adenosine, and other A3AR agonists. This antagonism prevents the initiation of downstream signaling cascades typically triggered by receptor activation.

Data Presentation: Quantitative Pharmacological Parameters

While specific quantitative functional data for MRS1186 is not extensively available in the public domain, the following table summarizes the key binding affinity parameter and provides expected functional antagonism values based on the activity of structurally similar A3AR antagonists.

Parameter	Value	Species	Cell System	Reference/Note
Binding Affinity (Ki)	7.66 nM	Human	Recombinant	Direct measurement for MRS1186.
Functional Antagonism (pA2)	~8.1	Human	CHO cells expressing hA3AR	Value for the similar A3AR antagonist MRS1220; a comparable value is expected for MRS1186.
Functional Inhibition (IC50)	Low nM range	Human	Various	Expected potency based on Ki value and data from analogous compounds.

Signaling Pathways Modulated by MRS1186

The primary mechanism of action of MRS1186 is the blockade of A3AR-mediated signaling. A3ARs predominantly couple to the Gi/o family of G proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. By antagonizing the A3AR, MRS1186 prevents this signaling cascade.

A3AR Signaling Pathway and Point of Intervention for MRS1186

The following diagram illustrates the canonical A3AR signaling pathway and the mechanism of action of MRS1186.

Canonical A3AR signaling pathway and MRS1186 intervention.

Modulation of the ERK/MAPK Pathway

Activation of the A3AR has been shown to modulate the Extracellular signal-Regulated Kinase (ERK) / Mitogen-Activated Protein Kinase (MAPK) pathway. As an antagonist, MRS1186 is expected to reverse the effects of A3AR agonists on ERK phosphorylation. For instance, if an agonist induces ERK phosphorylation, MRS1186 would be expected to inhibit this effect.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the pharmacodynamics of A3AR antagonists like MRS1186.

Radioligand Binding Assay for Ki Determination

This assay determines the affinity of MRS1186 for the A3AR.

Protocol:

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing the human A3AR.

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Resuspend the membrane pellet in a suitable assay buffer.

• Competition Binding:

  • In a 96-well plate, add a fixed concentration of a radiolabeled A3AR antagonist (e.g., [³H]MRE 3008F20).

  • Add increasing concentrations of unlabeled MRS1186.

  • Add the membrane preparation to initiate the binding reaction.

  • Incubate at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the MRS1186 concentration.

  • Determine the IC50 value (the concentration of MRS1186 that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow for Ki Determination

Workflow for determining the Ki of MRS1186.

Functional Antagonism: cAMP Accumulation Assay

This assay measures the ability of MRS1186 to block the agonist-induced inhibition of cAMP production.

Protocol:

• Cell Culture and Plating:

  • Culture CHO cells stably expressing the human A3AR in 96-well plates.

• Assay Procedure:

  • Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., rolipram) to prevent cAMP degradation.

  • Add increasing concentrations of MRS1186 to the wells and incubate.

  • Add a fixed concentration of an A3AR agonist (e.g., NECA) to stimulate the receptor.

  • Add forskolin (B1673556) to stimulate adenylyl cyclase and induce a measurable level of cAMP.

  • Incubate for a defined period (e.g., 15-30 minutes).

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the MRS1186 concentration.

  • Determine the IC50 value for the inhibition of the agonist effect.

  • Perform a Schild analysis by measuring the dose-response curves of the agonist in the presence of different concentrations of MRS1186 to determine the Kb value (dissociation constant of the antagonist).

Western Blot for ERK1/2 Phosphorylation

This assay assesses the effect of MRS1186 on agonist-induced ERK1/2 phosphorylation.

Protocol:

• Cell Culture and Treatment:

  • Culture suitable cells (e.g., CHO-hA3AR or other cells endogenously expressing A3AR) and serum-starve them to reduce basal ERK phosphorylation.

  • Pre-incubate the cells with MRS1186 at various concentrations.

  • Stimulate the cells with an A3AR agonist for a short period (e.g., 5-15 minutes).

• Protein Extraction and Quantification:

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for total ERK1/2 to normalize for protein loading.

  • Quantify the band intensities to determine the ratio of p-ERK to total ERK.

Conclusion

MRS1186 is a valuable research tool for investigating the physiological and pathological roles of the A3 adenosine receptor. Its high affinity and selectivity make it a suitable candidate for in vitro and in vivo studies. The experimental protocols outlined in this guide provide a framework for the comprehensive characterization of MRS1186 and other A3AR antagonists. Further research is warranted to fully elucidate the complete pharmacodynamic profile of MRS1186, including its effects on various downstream signaling pathways and its potential therapeutic applications.

The Role of MRS1186 in Cell Signaling Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS1186 is a potent and selective antagonist of the human A3 adenosine (B11128) receptor (hA3AR), a G protein-coupled receptor (GPCR) implicated in a diverse range of physiological and pathophysiological processes.[1] The A3AR is involved in cardioprotection, inflammation, and the regulation of cell proliferation and death, making it a compelling target for therapeutic intervention in various diseases, including cancer and inflammatory conditions. This technical guide provides a comprehensive overview of the role of MRS1186 in cell signaling, detailing its mechanism of action, its impact on key signaling pathways, and relevant experimental protocols for its study.

Mechanism of Action of MRS1186

MRS1186 exerts its effects by competitively binding to the human A3 adenosine receptor, thereby blocking the binding of the endogenous agonist, adenosine, and other A3AR agonists. The A3AR is primarily coupled to the Gi/o family of G proteins. Upon agonist binding, the A3AR initiates a signaling cascade that typically involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. As an antagonist, MRS1186 prevents this agonist-induced decrease in cAMP.

Furthermore, A3AR activation can modulate other critical signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathway and the Phosphoinositide 3-kinase (PI3K)/Akt pathway. The specific downstream effects of A3AR activation on these pathways can be cell-type and context-dependent, leading to either pro-proliferative or anti-proliferative outcomes. By blocking the initial agonist-receptor interaction, MRS1186 serves as a valuable tool to dissect the intricate roles of A3AR in these signaling networks and as a potential therapeutic agent to counteract pathological A3AR-mediated signaling.

Quantitative Data for MRS1186

The following tables summarize the available quantitative data for MRS1186, focusing on its binding affinity and functional potency.

Table 1: Binding Affinity of MRS1186 at Human Adenosine Receptors

Receptor Subtype	Binding Affinity (Ki)	Radioligand	Source
Human A3AR	7.66 nM	[125I]AB-MECA	[1]
Human A1AR	Data not available	-
Human A2AAR	Data not available	-
Human A2BAR	Data not available	-

Note: While MRS1186 is reported to be a selective A3AR antagonist, comprehensive Ki values for other human adenosine receptor subtypes were not available in the reviewed literature.

Table 2: Functional Potency of MRS1186

Assay	Parameter	Value	Agonist	Source
Adenylyl Cyclase Inhibition	IC50	Data not available	e.g., Cl-IB-MECA
GTPγS Binding	IC50	Data not available	e.g., NECA
ERK1/2 Phosphorylation	IC50	Data not available	e.g., Cl-IB-MECA
Akt Phosphorylation	IC50	Data not available	e.g., Cl-IB-MECA

Note: Specific IC50 values for MRS1186 in these functional assays were not found in the reviewed literature. However, its antagonistic action implies it would inhibit agonist-induced responses in these assays.

Core Signaling Pathways Modulated by MRS1186

As an antagonist of the A3AR, MRS1186 indirectly modulates several key intracellular signaling pathways by preventing their activation by A3AR agonists.

Adenylyl Cyclase/cAMP Pathway

The canonical signaling pathway for the A3AR involves the inhibition of adenylyl cyclase. Agonist binding to the A3AR activates Gi proteins, which in turn inhibit adenylyl cyclase, leading to a reduction in the production of the second messenger cAMP. This decrease in cAMP levels subsequently reduces the activity of Protein Kinase A (PKA). By blocking agonist binding, MRS1186 prevents this cascade, thus maintaining basal or stimulated levels of cAMP.

Figure 1: MRS1186 action on the Adenylyl Cyclase/cAMP pathway.

MAPK/ERK Pathway

The MAPK/ERK pathway is a critical regulator of cell proliferation, differentiation, and survival. A3AR activation has been shown to modulate ERK1/2 phosphorylation, with outcomes that can be either pro- or anti-proliferative depending on the cellular context. As an antagonist, MRS1186 would block these agonist-induced changes in ERK1/2 activity.

PI3K/Akt Pathway

The PI3K/Akt signaling pathway is central to cell survival, growth, and metabolism. Similar to the MAPK/ERK pathway, A3AR signaling can influence the phosphorylation and activation of Akt. By inhibiting A3AR, MRS1186 can prevent the downstream effects on this crucial survival pathway.

Figure 2: Overview of MRS1186's impact on MAPK/ERK and PI3K/Akt pathways.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of MRS1186 with the A3AR and its downstream signaling effects.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of MRS1186 for the human A3 adenosine receptor.

Materials:

• HEK293 cell membranes expressing the human A3AR.

• [125I]AB-MECA (N6-(4-Amino-3-[125I]iodobenzyl)adenosine-5′-N-methyluronamide) as the radioligand.

• MRS1186.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2, 1 mM EDTA, and 2 U/mL adenosine deaminase).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control (e.g., 10 µM NECA).

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation fluid and counter.

Protocol:

• Prepare dilutions of MRS1186 in binding buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of binding buffer.

  • 50 µL of MRS1186 dilution (or vehicle for total binding, or non-specific control).

  • 50 µL of [125I]AB-MECA (at a concentration close to its Kd).

  • 50 µL of cell membrane suspension (containing a predetermined amount of protein).

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer.

• Allow the filters to dry, then place them in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value of MRS1186 from the competition binding curve and calculate the Ki value using the Cheng-Prusoff equation.

Figure 3: Workflow for a radioligand binding assay.

Adenylyl Cyclase (cAMP) Inhibition Assay

Objective: To determine the functional potency (IC50) of MRS1186 in blocking agonist-induced inhibition of adenylyl cyclase.

Materials:

• CHO or HEK293 cells stably expressing the human A3AR.

• A3AR agonist (e.g., Cl-IB-MECA or NECA).

• MRS1186.

• Forskolin (to stimulate adenylyl cyclase).

• cAMP assay kit (e.g., LANCE Ultra cAMP Kit or a similar TR-FRET based kit).

• Cell lysis buffer.

Protocol:

• Seed cells in a 96-well plate and grow to confluency.

• Pre-treat cells with various concentrations of MRS1186 for 15-30 minutes at 37°C.

• Add the A3AR agonist at a concentration that gives a submaximal response (e.g., EC80) in the presence of forskolin.

• Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Lyse the cells according to the cAMP assay kit manufacturer's instructions.

• Perform the cAMP detection assay following the kit's protocol.

• Measure the signal (e.g., TR-FRET ratio) using a plate reader.

• Generate a dose-response curve for MRS1186 and calculate its IC50 value.

Western Blot for ERK1/2 and Akt Phosphorylation

Objective: To determine if MRS1186 can block agonist-induced phosphorylation of ERK1/2 and Akt.

Materials:

• Cell line expressing the human A3AR.

• A3AR agonist (e.g., Cl-IB-MECA).

• MRS1186.

• Serum-free cell culture medium.

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Primary antibodies: anti-phospho-ERK1/2, anti-total-ERK1/2, anti-phospho-Akt (Ser473), anti-total-Akt.

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Western blotting equipment.

Protocol:

• Seed cells and grow to 80-90% confluency.

• Serum-starve the cells for 4-12 hours.

• Pre-treat cells with MRS1186 (at various concentrations) or vehicle for 30 minutes.

• Stimulate the cells with the A3AR agonist for a predetermined time (e.g., 5-15 minutes).

• Wash the cells with ice-cold PBS and lyse them on ice.

• Determine protein concentration of the lysates.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with primary antibodies against the phosphorylated and total forms of ERK1/2 and Akt.

• Incubate with HRP-conjugated secondary antibodies.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities to determine the ratio of phosphorylated to total protein.

Figure 4: Western blot workflow for phosphorylation analysis.

Conclusion

MRS1186 is a valuable pharmacological tool for investigating the multifaceted roles of the human A3 adenosine receptor in cellular signaling. Its high potency and selectivity make it an ideal probe for elucidating the involvement of A3AR in the adenylyl cyclase, MAPK/ERK, and PI3K/Akt pathways. This technical guide provides a foundational understanding of MRS1186's mechanism of action and its impact on these key signaling cascades, along with detailed protocols to facilitate further research. The continued study of MRS1186 and similar A3AR antagonists holds significant promise for the development of novel therapeutic strategies for a range of human diseases.

References

• 1. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]

Preliminary Efficacy of MRS1186: An In-depth Technical Guide on a Potent A3 Adenosine Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary efficacy studies related to MRS1186, a potent and selective antagonist of the human A3 adenosine (B11128) receptor (A3AR). While comprehensive in vivo efficacy data for MRS1186 is limited in publicly available literature, this document summarizes the existing in vitro characterization and supplements it with efficacy data from closely related and well-studied A3AR antagonists. This approach offers valuable insights into the potential therapeutic applications of this class of compounds.

Introduction to MRS1186 and the A3 Adenosine Receptor

MRS1186 is a synthetic, non-xanthine derivative identified as a highly potent and selective antagonist for the human A3 adenosine receptor, with a reported Ki of 7.66 nM.[1][2] The A3 adenosine receptor, a member of the G protein-coupled receptor (GPCR) family, is involved in a multitude of physiological and pathophysiological processes. Its activation is linked to the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels, and the modulation of mitogen-activated protein kinase (MAPK) pathways. The A3AR is expressed in various tissues and cell types, including immune cells, and its role in inflammation, cancer, and neuropathic pain has made it a significant target for drug discovery.

Quantitative Efficacy Data

Due to the limited availability of specific in vivo efficacy data for MRS1186, this section presents a compilation of in vitro data for MRS1186 and relevant in vivo and in vitro data from other potent A3AR antagonists. This comparative data provides a strong rationale for the potential therapeutic efficacy of MRS1186.

Compound	Assay Type	Cell Line/Model	Agonist	Measured Effect	Potency (Ki / IC50)
MRS1186	Radioligand Binding	Human A3AR expressing cells	N/A	Competitive Antagonism	7.66 nM (Ki)
MRS1523	Carrageenan-induced thermal hyperalgesia	Rat	N/A	Reversal of hyperalgesia	1 mg/kg (i.p.)
PSB-11	Collagen-induced arthritis	Mouse	N/A	Reduction in arthritis score	1 mg/kg (i.p.)
CF101 (Namodenoson)	Phase II Clinical Trial	Rheumatoid Arthritis Patients	N/A	Improvement in ACR20 response	1 mg, orally, twice daily
2-Chloro-N6-(3-iodobenzyl)-adenosine-5'-N-methyluronamide (Cl-IB-MECA)	Inhibition of TNF-α release	Human NCI-H292 cells	N/A	Inhibition of TNF-α	~10 nM (EC50)

Experimental Protocols

This section details the methodologies for key experiments cited in the study of A3 adenosine receptor antagonists.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for the A3 adenosine receptor.

Protocol:

• Membrane Preparation: Membranes are prepared from cells stably expressing the human A3 adenosine receptor (e.g., CHO or HEK293 cells).

• Incubation: Cell membranes are incubated with a specific radioligand for the A3AR (e.g., [¹²⁵I]AB-MECA) and varying concentrations of the test compound (e.g., MRS1186).

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Detection: The radioactivity retained on the filters is quantified using a gamma counter.

• Data Analysis: The inhibition of radioligand binding by the test compound is used to calculate the IC50 value, which is then converted to the Ki value using the Cheng-Prusoff equation.

cAMP Accumulation Assay

Objective: To assess the functional antagonist activity of a test compound by measuring its ability to block agonist-induced inhibition of cAMP production.

Protocol:

• Cell Culture: Cells expressing the A3AR are plated in multi-well plates.

• Pre-incubation: Cells are pre-incubated with the test compound at various concentrations.

• Stimulation: Cells are then stimulated with an A3AR agonist (e.g., Cl-IB-MECA) in the presence of forskolin (B1673556) (an adenylyl cyclase activator).

• Lysis and Detection: The reaction is stopped, cells are lysed, and the intracellular cAMP levels are measured using a competitive immunoassay (e.g., HTRF or ELISA).

• Data Analysis: The ability of the antagonist to reverse the agonist-induced decrease in cAMP levels is quantified to determine its potency (IC50).

In Vivo Model of Inflammatory Pain (Carrageenan-induced Thermal Hyperalgesia)

Objective: To evaluate the anti-hyperalgesic effect of an A3AR antagonist in a rodent model of inflammation.

Protocol:

• Baseline Measurement: The baseline paw withdrawal latency to a thermal stimulus is measured for each animal.

• Induction of Inflammation: A solution of carrageenan is injected into the plantar surface of one hind paw.

• Drug Administration: The test compound is administered (e.g., intraperitoneally) at a specified time before or after the carrageenan injection.

• Assessment of Hyperalgesia: The paw withdrawal latency to the thermal stimulus is measured at various time points after carrageenan injection.

• Data Analysis: The reversal of the carrageenan-induced decrease in paw withdrawal latency by the test compound is calculated to determine its efficacy.

Signaling Pathways and Experimental Workflow

A3 Adenosine Receptor Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the A3 adenosine receptor upon activation by an agonist and its inhibition by an antagonist like MRS1186.

Caption: A3 Adenosine Receptor Signaling Pathway.

Experimental Workflow for In Vitro Antagonist Characterization

The following diagram outlines a typical experimental workflow for the in vitro characterization of a novel A3AR antagonist.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective A3 Adenosine Receptor Antagonist Radioligand for Human and Rodent Species - PMC [pmc.ncbi.nlm.nih.gov]

The Therapeutic Potential of MRS1186: A Technical Guide for Researchers

An In-Depth Exploration of the Potent and Selective Human Adenosine (B11128) A3 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS1186 has emerged as a significant pharmacological tool in the study of adenosine receptor signaling. It is a potent and selective antagonist of the human Adenosine A3 receptor (hA3AR), a G protein-coupled receptor implicated in a variety of physiological and pathological processes. This technical guide provides a comprehensive overview of MRS1186, including its mechanism of action, therapeutic potential, associated signaling pathways, and detailed experimental protocols to facilitate further research and drug development efforts.

Core Compound Data: MRS1186

MRS1186 is distinguished by its high affinity and selectivity for the human A3 adenosine receptor. The primary quantitative measure of its binding affinity is its Inhibition Constant (Ki).

Compound	Target	Ki (nM)	Reference
MRS1186	Human Adenosine A3 Receptor (hA3AR)	7.66	[1]

Mechanism of Action and Signaling Pathways

As an antagonist, MRS1186 blocks the binding of the endogenous agonist adenosine to the A3AR, thereby inhibiting its downstream signaling cascades. The A3 adenosine receptor is primarily coupled to Gi/o and Gq proteins, and its activation (or inhibition by antagonists like MRS1186) can modulate several key intracellular pathways.

A3AR Signaling Pathways:

• Adenylyl Cyclase Inhibition: Upon agonist binding, the Gi subunit of the G protein inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. As an antagonist, MRS1186 prevents this decrease, thereby maintaining or increasing cAMP levels in the presence of an agonist.

• Phospholipase C Activation: A3AR can also couple to Gq proteins, activating Phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores. MRS1186 would block this agonist-induced calcium mobilization.

• Mitogen-Activated Protein Kinase (MAPK) Pathways: A3AR signaling has been shown to modulate various MAPK pathways, including ERK1/2 and p38. The specific effects can be cell-type dependent.

• NF-κB Signaling: The A3AR is implicated in the modulation of the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. A3AR agonists have been shown to inhibit NF-κB, suggesting that antagonists like MRS1186 could potentially disinhibit this pathway, depending on the cellular context.

• Wnt/β-catenin Pathway: Dysregulation of the Wnt/β-catenin signaling pathway is associated with various diseases, including cancer. A3AR has been shown to modulate this pathway.

Signaling Pathway Diagrams:

Caption: A3AR G-protein signaling pathways modulated by MRS1186.

Caption: Modulation of NF-κB and Wnt pathways by A3AR antagonism.

Therapeutic Potential

The selective antagonism of the A3AR by MRS1186 suggests its potential therapeutic application in a range of disorders where A3AR signaling is dysregulated.

• Inflammatory Diseases: The A3AR is expressed on various immune cells and is involved in modulating inflammatory responses. Depending on the specific context, A3AR antagonism could be beneficial in conditions such as asthma, rheumatoid arthritis, and inflammatory bowel disease.

• Cancer: The A3AR is overexpressed in several types of tumor cells. While A3AR agonists have been investigated for their pro-apoptotic effects, antagonists like MRS1186 could also have therapeutic value, potentially by modulating the tumor microenvironment or overcoming resistance mechanisms.

• Cardiovascular Disorders: Adenosine plays a crucial role in cardioprotection. The effects of A3AR antagonism in the cardiovascular system are complex and context-dependent, warranting further investigation in conditions like ischemia-reperfusion injury.

• Neurological Disorders: A3ARs are present in the central nervous system and are implicated in neuroinflammation and neuronal function. A3AR antagonists may offer therapeutic benefits in neurodegenerative diseases and other neurological conditions.

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the activity of A3AR antagonists like MRS1186.

Radioligand Binding Assay (for Ki Determination)

Objective: To determine the binding affinity (Ki) of MRS1186 for the human A3 adenosine receptor.

Materials:

• HEK-293 cell membranes expressing the human A3AR.

• Radioligand: [¹²⁵I]AB-MECA (N⁶-(4-amino-3-iodobenzyl)adenosine-5′-N-methyluronamide).

• Non-specific binding control: 10 µM IB-MECA (N⁶-(3-iodobenzyl)adenosine-5′-N-methyluronamide).

• MRS1186 at various concentrations.

• Assay buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂, 1 mM EDTA, and 2 U/mL adenosine deaminase.

• 96-well filter plates (e.g., Millipore).

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of MRS1186.

• In a 96-well plate, combine the cell membranes (e.g., 20-40 µg protein/well), the radioligand (at a concentration near its Kd), and either MRS1186, assay buffer (for total binding), or the non-specific binding control.

• Incubate the plate for 60 minutes at room temperature.

• Terminate the binding reaction by rapid filtration through the filter plates using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Allow the filters to dry, then add scintillation fluid to each well.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value of MRS1186 from the competition binding curve using non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand binding assay.

cAMP Accumulation Assay (Functional Antagonism)

Objective: To determine the functional antagonist activity of MRS1186 by measuring its ability to reverse agonist-induced inhibition of cAMP production.

Materials:

• CHO or HEK-293 cells stably expressing the human A3AR.

• A3AR agonist (e.g., IB-MECA or Cl-IB-MECA).

• Forskolin (B1673556) (to stimulate adenylyl cyclase).

• MRS1186 at various concentrations.

• Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Cell culture medium.

• cAMP assay kit (e.g., LANCE cAMP kit, HTRF cAMP kit, or ELISA-based kit).

• 96- or 384-well cell culture plates.

• Plate reader compatible with the chosen assay kit.

Procedure:

• Seed the cells in the microplates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of MRS1186 for a specified time (e.g., 15-30 minutes).

• Stimulate the cells with a fixed concentration of the A3AR agonist in the presence of forskolin and a phosphodiesterase inhibitor.

• Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Lyse the cells according to the cAMP assay kit protocol.

• Measure the intracellular cAMP levels using the plate reader.

• Construct a dose-response curve for MRS1186's ability to reverse the agonist-induced inhibition of forskolin-stimulated cAMP levels.

• Determine the IC50 value of MRS1186.

Caption: Workflow for a cAMP accumulation assay.

Calcium Mobilization Assay (Functional Antagonism)

Objective: To assess the ability of MRS1186 to block agonist-induced intracellular calcium release.

Materials:

• HEK-293 or CHO cells co-expressing the human A3AR and a promiscuous G-protein (e.g., Gα16) or loaded with a calcium-sensitive dye.

• A3AR agonist (e.g., IB-MECA).

• MRS1186 at various concentrations.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• Fluorescence plate reader with an injection system (e.g., FLIPR).

Procedure:

• Seed cells in black-walled, clear-bottom microplates and allow them to attach.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

• Wash the cells to remove excess dye.

• Place the plate in the fluorescence plate reader and record a baseline fluorescence reading.

• Inject various concentrations of MRS1186 and incubate for a short period.

• Inject a fixed concentration of the A3AR agonist and immediately begin recording the fluorescence intensity over time.

• Analyze the data by calculating the peak fluorescence response for each concentration of MRS1186.

• Construct a dose-response curve and determine the IC50 value for MRS1186.

Caption: Workflow for a calcium mobilization assay.

Conclusion

MRS1186 is a valuable research tool for elucidating the physiological and pathological roles of the human A3 adenosine receptor. Its high potency and selectivity make it an excellent probe for in vitro and in vivo studies. This technical guide provides a foundational understanding of MRS1186 and detailed protocols to enable researchers to effectively utilize this compound in their investigations. Further research into the therapeutic applications of MRS1186 is warranted, particularly in the fields of inflammation, oncology, and neurology.

References

• 1. uscholar.univie.ac.at [uscholar.univie.ac.at]

Protocols & Analytical Methods

Application Note: Utilizing MRS1186 for Characterizing P2Y13 Receptor-Mediated Calcium Mobilization

Audience: Researchers, scientists, and drug development professionals.

Introduction

The P2Y13 receptor is a G-protein coupled receptor (GPCR) primarily activated by adenosine (B11128) diphosphate (B83284) (ADP)[1]. It is involved in various physiological processes, including neuromuscular transmission, neuroprotection, and metabolism[1][2]. Understanding the signaling pathways and pharmacological modulation of the P2Y13 receptor is crucial for therapeutic development. One of the key signaling pathways activated by P2Y13, particularly when co-expressed with a promiscuous Gα16 subunit, is the mobilization of intracellular calcium[3]. This application note provides a detailed protocol for using MRS1186, a P2Y13 receptor antagonist, in a fluorescence-based calcium mobilization assay to characterize its inhibitory effects on agonist-induced P2Y13 receptor activation.

Calcium mobilization assays are a widely used method to screen for compounds that modulate GPCR activity[4][5][6]. These assays utilize calcium-sensitive fluorescent dyes, such as Fluo-4 AM, which exhibit a significant increase in fluorescence intensity upon binding to free calcium in the cytoplasm[5][7][8]. By measuring the changes in fluorescence, one can quantify the extent of receptor activation or inhibition.

Principle of the Assay

This assay measures the ability of the P2Y13 receptor antagonist, MRS1186, to inhibit the increase in intracellular calcium concentration induced by a P2Y13 receptor agonist (e.g., 2-MeSADP). The workflow involves expressing the human P2Y13 receptor in a suitable mammalian cell line (e.g., HEK293T) often co-transfected with a promiscuous G-protein like Gα16 to direct the signaling through the Gq pathway and enhance the calcium signal[3]. The cells are then loaded with Fluo-4 AM, a cell-permeable dye that is cleaved by intracellular esterases to its fluorescent, calcium-sensitive form, Fluo-4[7][8]. Upon stimulation with a P2Y13 agonist, the receptor activates Phospholipase C (PLC), leading to the generation of inositol (B14025) triphosphate (IP3). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm[5][9]. This rise in intracellular calcium is detected by an increase in Fluo-4 fluorescence. The inhibitory effect of MRS1186 is quantified by its ability to reduce the agonist-induced fluorescence signal.

Signaling Pathway of P2Y13 Receptor-Mediated Calcium Mobilization

Caption: P2Y13 signaling cascade leading to calcium mobilization.

Materials and Reagents

Material/Reagent	Supplier (Example)	Catalog Number (Example)
HEK293T Cells	ATCC	CRL-3216
Human P2Y13 Receptor Plasmid	GenScript	OHu24101
Gα16 Plasmid	Addgene	12345
DMEM, high glucose	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin	Gibco	15140122
Opti-MEM	Gibco	31985062
Lipofectamine 2000	Invitrogen	11668019
Fluo-4 AM	Invitrogen	F14201
MRS1186	Tocris	2375
2-Methylthioadenosine diphosphate (2-MeSADP)	Tocris	1624
DMSO	Sigma-Aldrich	D2650
Pluronic F-127	Invitrogen	P3000MP
Probenecid (B1678239)	Sigma-Aldrich	P8761
Hanks' Balanced Salt Solution (HBSS) w/ 20 mM HEPES	Gibco	14025092
96-well black-wall, clear-bottom plates	Corning	3603

Experimental Protocol

This protocol is optimized for a 96-well plate format. Adjust volumes accordingly for other formats.

Part 1: Cell Culture and Transfection

• Cell Seeding: The day before transfection, seed HEK293T cells in a 6-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Transfection:

  • For each well, prepare a DNA-lipid complex by diluting the P2Y13 receptor and Gα16 plasmids with a transfection reagent (e.g., Lipofectamine 2000) in a serum-free medium like Opti-MEM, following the manufacturer's instructions.

  • Incubate the complex at room temperature for 20 minutes.

  • Add the transfection complex to the cells and incubate for 24-48 hours at 37°C in a CO2 incubator.

• Cell Plating for Assay:

  • After incubation, detach the transfected cells using a gentle cell dissociation reagent.

  • Resuspend the cells in a complete growth medium.

  • Seed the cells into a 96-well black-wall, clear-bottom plate at a density of 40,000 to 80,000 cells per well in 100 µL of medium[7][10].

  • Incubate the plate overnight at 37°C in a CO2 incubator.

Part 2: Calcium Mobilization Assay

• Preparation of Reagents:

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES. For some cell lines, adding probenecid (an anion transport inhibitor) to the assay buffer can improve dye retention[4][11].

  • Fluo-4 AM Loading Solution: Prepare a 2-20 µM working solution of Fluo-4 AM in the assay buffer. The addition of Pluronic F-127 (at a final concentration of 0.02-0.04%) can aid in dye solubilization[8]. Protect the solution from light.

  • Compound Plate Preparation:

    • MRS1186 (Antagonist): Prepare a serial dilution of MRS1186 in assay buffer at 2x the final desired concentration.

    • 2-MeSADP (Agonist): Prepare a solution of 2-MeSADP in assay buffer at 2x the final desired concentration (typically at its EC80 concentration, determined previously).

    • Controls: Include wells with assay buffer only (negative control) and wells with agonist only (positive control).

• Dye Loading:

  • Remove the growth medium from the cell plate.

  • Gently wash the cells once with 100 µL of assay buffer.

  • Add 100 µL of the Fluo-4 AM loading solution to each well[7][10].

  • Incubate the plate at 37°C for 1 hour, followed by incubation at room temperature for 15-30 minutes, protected from light[7][10].

• Assay Performance:

  • After incubation, gently wash the cells twice with 100 µL of assay buffer to remove excess dye.

  • Add 50 µL of the 2x MRS1186 serial dilutions (or buffer for controls) to the respective wells of the cell plate.

  • Incubate for 15-30 minutes at room temperature.

  • Place the plate in a fluorescence plate reader (e.g., FlexStation, FLIPR) equipped with an automated liquid handling system[3].

  • Set the reader to measure fluorescence intensity at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm[7][10][12].

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • The instrument will then automatically add 50 µL of the 2x 2-MeSADP solution to each well.

  • Continue to record the fluorescence intensity for at least 60-120 seconds to capture the peak calcium response.

Experimental Workflow Diagram

Caption: Workflow for the MRS1186 calcium mobilization assay.

Data Analysis and Presentation

• Data Processing: The change in fluorescence is typically expressed as the peak fluorescence intensity minus the baseline fluorescence intensity (ΔF) or as a ratio of the peak fluorescence to the baseline (F/F0).

• Normalization: Normalize the data by setting the response of the negative control (buffer only) to 0% and the positive control (agonist only) to 100%.

• Dose-Response Curve: Plot the normalized response as a function of the logarithm of the MRS1186 concentration.

• IC50 Determination: Fit the dose-response curve using a non-linear regression model (e.g., four-parameter logistic equation) to determine the IC50 value of MRS1186. The IC50 is the concentration of the antagonist that inhibits the agonist response by 50%.

Example Data Presentation

The results of the assay can be summarized in a table to facilitate comparison.

Compound	Target	Assay Type	Agonist (Concentration)	Measured Value (IC50)
MRS1186	P2Y13 Receptor	Calcium Mobilization	2-MeSADP (EC80)	To be determined
ARC69931MX	P2Y13 Receptor	IP3 Accumulation	ADP	4 nM[13]

Note: The value for ARC69931MX is provided as an example of how to present antagonist data for the P2Y13 receptor.

Conclusion

This application note provides a comprehensive protocol for using MRS1186 in a calcium mobilization assay to functionally characterize its antagonistic activity at the P2Y13 receptor. This method offers a robust and sensitive platform for screening and characterizing compounds targeting P2Y13 and other Gq-coupled GPCRs, making it an invaluable tool in drug discovery and pharmacological research. Optimization of parameters such as cell density, dye concentration, and incubation times may be necessary for different cell lines and experimental setups.

References

• 1. Characterization of Potency of the P2Y13 Receptor Agonists: A Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. P2Y13 receptors mediate presynaptic inhibition of acetylcholine release induced by adenine nucleotides at the mouse neuromuscular junction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [agris.fao.org]
• 5. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 6. An overview of Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. interchim.fr [interchim.fr]
• 9. Mechanisms of histamine-induced intracellular Ca2+ release and extracellular Ca2+ entry in MG63 human osteosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. abcam.com [abcam.com]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. hellobio.com [hellobio.com]
• 13. Pharmacological characterization of the human P2Y13 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for MRS1186 in In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of MRS1186, a selective A3 adenosine (B11128) receptor (A3AR) antagonist, in various in vivo animal models of disease. The information is intended to guide researchers in designing and executing preclinical studies to evaluate the therapeutic potential of MRS1186.

Introduction

MRS1186 is a potent and selective antagonist of the A3 adenosine receptor. A3ARs are implicated in the pathophysiology of a range of disorders, including inflammatory conditions, neuropathic pain, and ischemia-reperfusion injury. By blocking the A3AR, MRS1186 offers a promising therapeutic strategy for these conditions. These protocols are designed to facilitate the investigation of MRS1186's efficacy in relevant animal models.

Key Signaling Pathway

The A3 adenosine receptor, a G protein-coupled receptor, is primarily coupled to Gi/o proteins. Its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine monophosphate (cAMP) levels. This signaling cascade can influence various cellular processes, including inflammation and cell survival. In pathological conditions, the activation of A3AR can contribute to detrimental effects, which can be mitigated by antagonists like MRS1186.

Figure 1: Simplified signaling pathway of the A3 adenosine receptor and the inhibitory action of MRS1186.

Experimental Protocols

The following are detailed protocols for evaluating the efficacy of MRS1186 in established animal models of asthma, neuropathic pain, and myocardial ischemia-reperfusion injury.

Murine Model of Allergic Asthma

Objective: To assess the anti-inflammatory effects of MRS1186 in a mouse model of ovalbumin (OVA)-induced allergic airway inflammation.

Experimental Workflow:

Figure 2: Experimental workflow for the murine model of allergic asthma.

Methodology:

• Animals: Female BALB/c mice (6-8 weeks old).

• Sensitization: On days 0 and 14, sensitize mice with an intraperitoneal (IP) injection of 20 µg of ovalbumin (OVA) emulsified in 2 mg of aluminum hydroxide (B78521) in a total volume of 200 µL saline.

• Challenge: On days 21, 22, and 23, challenge the mice with an aerosol of 1% OVA in saline for 30 minutes.

• MRS1186 Administration: Administer MRS1186 at the desired dose (e.g., via oral gavage or intraperitoneal injection) starting one day before the first challenge and continuing daily throughout the challenge period. A vehicle control group should be included.

• Endpoint Analysis (Day 24):

  • Bronchoalveolar Lavage (BAL): Collect BAL fluid to determine the total and differential inflammatory cell counts (eosinophils, neutrophils, lymphocytes, macrophages).

  • Lung Histology: Perfuse and fix the lungs for histological analysis to assess inflammatory cell infiltration and mucus production (using Periodic acid-Schiff staining).

  • Cytokine Analysis: Measure the levels of Th2 cytokines (e.g., IL-4, IL-5, IL-13) in the BAL fluid or lung homogenates using ELISA.

Quantitative Data Summary (Hypothetical):

Treatment Group	Total BAL Cells (x10^5)	Eosinophils (%)	Lung Inflammation Score
Vehicle Control	8.5 ± 1.2	45 ± 5	3.8 ± 0.5
MRS1186 (1 mg/kg)	4.2 ± 0.8	20 ± 4	1.9 ± 0.3
MRS1186 (10 mg/kg)	2.1 ± 0.5	8 ± 2	0.8 ± 0.2

Rat Model of Neuropathic Pain

Objective: To evaluate the analgesic efficacy of MRS1186 in a rat model of chronic constriction injury (CCI) of the sciatic nerve.

Experimental Workflow:

Figure 3: Experimental workflow for the rat model of neuropathic pain.

Methodology:

• Animals: Male Sprague-Dawley rats (200-250 g).

• Chronic Constriction Injury (CCI) Surgery: Anesthetize the rats and expose the right sciatic nerve. Place four loose chromic gut ligatures around the nerve.

• Assessment of Nociception:

  • Mechanical Allodynia: Measure the paw withdrawal threshold to von Frey filaments applied to the plantar surface of the hind paw.

  • Thermal Hyperalgesia: Measure the paw withdrawal latency to a radiant heat source (e.g., Hargreaves test).

• MRS1186 Administration: Once neuropathic pain is established (typically 7 days post-surgery), administer MRS1186 at the desired dose and route.

• Endpoint Analysis: Assess mechanical allodynia and thermal hyperalgesia at various time points after MRS1186 administration.

Quantitative Data Summary (Hypothetical):

Treatment Group	Paw Withdrawal Threshold (g)	Paw Withdrawal Latency (s)
Sham + Vehicle	14.5 ± 1.0	12.8 ± 0.9
CCI + Vehicle	3.2 ± 0.5	5.1 ± 0.6
CCI + MRS1186 (3 mg/kg)	8.9 ± 0.8	9.2 ± 0.7
CCI + MRS1186 (10 mg/kg)	12.1 ± 1.1	11.5 ± 0.8

Rabbit Model of Myocardial Ischemia-Reperfusion Injury

Objective: To determine the cardioprotective effects of MRS1186 in a rabbit model of myocardial ischemia-reperfusion (I/R) injury.

Experimental Workflow:

Figure 4: Experimental workflow for the rabbit model of myocardial I/R injury.

Methodology:

• Animals: New Zealand White rabbits (2.5-3.0 kg).

• Surgical Procedure: Anesthetize the rabbits, intubate, and ventilate. Perform a left thoracotomy to expose the heart. Place a snare around a major branch of the left coronary artery.

• Ischemia-Reperfusion: Induce regional myocardial ischemia by tightening the snare for 30 minutes, followed by 3 hours of reperfusion.

• MRS1186 Administration: Administer MRS1186 as an intravenous bolus or infusion prior to the onset of reperfusion.

• Endpoint Analysis:

  • Infarct Size Measurement: At the end of reperfusion, excise the heart and stain with triphenyltetrazolium (B181601) chloride (TTC) to delineate the area at risk and the infarcted area.

  • Cardiac Function: Monitor hemodynamic parameters (e.g., blood pressure, heart rate, left ventricular developed pressure) throughout the experiment.

Quantitative Data Summary (Hypothetical):

Treatment Group	Area at Risk / Left Ventricle (%)	Infarct Size / Area at Risk (%)
Vehicle Control	45 ± 3	55 ± 4
MRS1186 (0.1 mg/kg)	43 ± 4	30 ± 5
MRS1186 (1 mg/kg)	46 ± 3	15 ± 3

General Considerations for In Vivo Studies

• Dose Selection: The optimal dose of MRS1186 should be determined through dose-response studies for each specific animal model and route of administration.

• Route of Administration: Common routes include oral gavage (PO), intraperitoneal (IP), intravenous (IV), and subcutaneous (SC) injection. The choice of route will depend on the desired pharmacokinetic profile and the experimental design.

• Vehicle: MRS1186 should be dissolved in a suitable vehicle (e.g., saline, DMSO, or a suspension agent). The vehicle alone should be administered to a control group to account for any effects of the vehicle itself.

• Animal Welfare: All animal experiments should be conducted in accordance with institutional and national guidelines for the humane care and use of laboratory animals.

• Statistical Analysis: Appropriate statistical methods should be used to analyze the data and determine the significance of the observed effects.

Conclusion

These application notes provide a framework for investigating the in vivo efficacy of the A3 adenosine receptor antagonist, MRS1186. The detailed protocols for asthma, neuropathic pain, and myocardial ischemia-reperfusion injury models, along with the structured data presentation and signaling pathway diagrams, are intended to support the design of robust preclinical studies. Researchers are encouraged to adapt and optimize these protocols based on their specific research questions and available resources.

Application Notes and Protocols for MRS1186 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS1186 is a potent and selective antagonist of the human Adenosine A3 receptor (hA3AR), with a reported Ki value of 7.66 nM.[1][2] As an A3AR antagonist, MRS1186 is a valuable tool for investigating the physiological and pathological roles of this receptor in various cellular processes. These application notes provide detailed protocols for the proper dissolution of MRS1186 and its application in cell culture experiments to ensure reliable and reproducible results.

Data Presentation

For accurate and repeatable experiments, precise preparation of MRS1186 stock and working solutions is crucial. The following table summarizes the key quantitative data for the preparation of MRS1186 solutions.

Parameter	Value	Notes
Molecular Weight	341.75 g/mol [1][2]	Use the exact molecular weight from the supplier's datasheet for precise calculations.
Recommended Solvent	Dimethyl sulfoxide (B87167) (DMSO)	High-purity, sterile-filtered DMSO is recommended for cell culture applications.
Stock Solution Concentration	10 mM	A 10 mM stock solution is a common starting point. Higher concentrations may be possible depending on solubility.
Storage of Stock Solution	-20°C or -80°C	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.
Final Concentration in Media	Variable (e.g., 1-1000 nM)	The optimal concentration depends on the cell type and experimental design. A concentration-response curve is recommended.
DMSO Final Concentration	< 0.1% (v/v)	To minimize solvent-induced cellular toxicity. A vehicle control with the same DMSO concentration should be included in all experiments.

Signaling Pathway

MRS1186 acts as an antagonist at the Adenosine A3 receptor (A3AR), a G protein-coupled receptor (GPCR). Upon binding of its endogenous ligand, adenosine, the A3AR typically couples to Gi proteins, leading to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of other downstream signaling pathways such as the MAPK/ERK pathway. By blocking the binding of adenosine, MRS1186 inhibits these downstream effects.

Caption: Signaling pathway of the Adenosine A3 Receptor and the inhibitory action of MRS1186.

Experimental Protocols

Preparation of MRS1186 Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of MRS1186 in DMSO.

Materials:

• MRS1186 powder

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Weighing the Compound: Accurately weigh out a precise amount of MRS1186 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.34175 mg of MRS1186 (Molecular Weight = 341.75 g/mol ).

• Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the MRS1186 powder. For the example above, add 100 µL of DMSO.

• Solubilization: Vortex the solution thoroughly until the MRS1186 is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Experimental Workflow for Cell Treatment

This workflow outlines the general steps for treating cultured cells with MRS1186.

Caption: General experimental workflow for treating cultured cells with MRS1186.

Detailed Protocol for Cell Treatment:

• Cell Seeding: Seed the cells of interest in appropriate culture vessels (e.g., 96-well plates, 6-well plates) and allow them to adhere and reach the desired confluency according to your experimental plan.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the MRS1186 stock solution. Prepare serial dilutions of MRS1186 in serum-free or complete cell culture medium to achieve the desired final concentrations. It is crucial to also prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of MRS1186 used.

• Cell Treatment: Remove the existing culture medium from the cells and replace it with the medium containing the different concentrations of MRS1186 or the vehicle control.

• Incubation: Incubate the cells for the predetermined experimental duration in a suitable incubator (e.g., 37°C, 5% CO2).

• Downstream Analysis: Following incubation, proceed with the planned downstream assays to evaluate the effects of MRS1186 on your cells. This could include, but is not limited to, cAMP assays, cell proliferation assays, apoptosis assays, or gene expression analysis.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, when handling MRS1186 and DMSO.

• Handle DMSO in a well-ventilated area or a chemical fume hood.

• Consult the Safety Data Sheet (SDS) for MRS1186 for detailed safety and handling information.

References

• 1. adooq.com [adooq.com]
• 2. MRS1186|183721-03-1|COA [dcchemicals.com]

MRS1186: A Potent and Selective Adenosine A3 Receptor Antagonist for Neurodegenerative Disease Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

MRS1186 is a valuable pharmacological tool for investigating the role of the adenosine (B11128) A3 receptor (A3AR) in the pathophysiology of neurodegenerative diseases. Initially misidentified in some contexts as an A2A receptor antagonist, MRS1186 is, in fact, a potent and selective antagonist of the human A3 adenosine receptor. This receptor is implicated in a variety of cellular processes, including inflammation, apoptosis, and cell survival, making it a compelling target for research in neurodegeneration. The A3AR exhibits a dual role in the central nervous system, where its activation can be either neuroprotective or neurotoxic depending on the specific pathological context and the level of receptor stimulation. This complex activity underscores the importance of selective antagonists like MRS1186 in dissecting the precise functions of the A3AR in diseases such as Parkinson's, Alzheimer's, and multiple sclerosis.

These application notes provide a comprehensive overview of MRS1186, including its pharmacological properties, and detailed protocols for its use in in vitro and in vivo models relevant to neurodegenerative disease research.

Data Presentation

The pharmacological profile of MRS1186 is defined by its high affinity and selectivity for the human adenosine A3 receptor. The following table summarizes the available quantitative data for MRS1186. Researchers should note that a complete selectivity profile against all human adenosine receptor subtypes is not fully detailed in the public domain, highlighting an area for further investigation.

Receptor Subtype	Ligand	Species	Assay Type	Affinity (Ki)	Selectivity vs. hA3AR	Reference
A3	MRS1186	Human	Radioligand Binding	7.66 nM	-	[1]
A1	MRS1186	Human	-	Not Reported	-
A2A	MRS1186	Human	-	Not Reported	-
A2B	MRS1186	Human	-	Not Reported	-

Signaling Pathways

The adenosine A3 receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gi/o proteins. Upon activation by endogenous adenosine, the A3AR initiates a signaling cascade that inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. Additionally, A3AR activation can stimulate phospholipase C (PLC), resulting in the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC), respectively. MRS1186, as a competitive antagonist, blocks the binding of adenosine to the A3AR, thereby inhibiting these downstream signaling events.

Caption: Adenosine A3 Receptor Signaling Pathway and Inhibition by MRS1186.

Experimental Protocols

The following protocols provide detailed methodologies for utilizing MRS1186 in key experiments for neurodegenerative disease research.

In Vitro Protocol: Inhibition of Neuroinflammation in Microglia

This protocol describes the use of MRS1186 to assess the role of A3AR in modulating the inflammatory response of microglial cells, which is a key component of neuroinflammation in many neurodegenerative diseases.

Caption: Experimental workflow for in vitro neuroinflammation assay using MRS1186.

Materials:

• Primary microglia or BV-2 microglial cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MRS1186 (stock solution in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6)

• Griess Reagent for nitric oxide measurement

• Cell lysis buffer and BCA protein assay kit

• Antibodies for Western blot analysis (e.g., iNOS, COX-2, p-p38 MAPK)

Procedure:

• Cell Culture:

  • Plate primary microglia or BV-2 cells in 24-well plates at a density of 5 x 10^4 cells/well.

  • Incubate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow cells to adhere and acclimate.

• Treatment:

  • Prepare serial dilutions of MRS1186 in culture medium. It is recommended to test a range of concentrations (e.g., 10 nM, 100 nM, 1 µM, 10 µM) to determine the optimal dose. Include a vehicle control (DMSO).

  • Pre-treat the cells with the different concentrations of MRS1186 or vehicle for 1 hour.

  • Stimulate the cells with LPS (e.g., 100 ng/mL) to induce an inflammatory response. Include a control group without LPS stimulation.

  • Incubate for a specified time, depending on the endpoint being measured (e.g., 6 hours for cytokine mRNA, 24 hours for cytokine protein and nitric oxide).

• Analysis:

  • Cytokine Measurement (ELISA):

    • Collect the cell culture supernatant and centrifuge to remove any debris.

    • Measure the concentration of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

  • Nitric Oxide Measurement (Griess Assay):

    • Collect the cell culture supernatant.

    • Measure the accumulation of nitrite, a stable product of nitric oxide, in the supernatant using the Griess reagent.

  • Western Blot Analysis:

    • Wash the cells with cold PBS and lyse them with an appropriate lysis buffer.

    • Determine the protein concentration of the cell lysates using a BCA protein assay.

    • Perform Western blot analysis to assess the expression levels of key inflammatory proteins such as iNOS, COX-2, and phosphorylated forms of signaling molecules like p38 MAPK.

In Vivo Protocol: Evaluation of Neuroprotective Effects in a Mouse Model of Parkinson's Disease

This protocol outlines a general framework for assessing the neuroprotective potential of MRS1186 in the MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model of Parkinson's disease. As specific in vivo data for MRS1186 in this model is limited, this protocol is based on common practices for testing neuroprotective agents.

Caption: Experimental workflow for in vivo neuroprotection study using MRS1186.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• MPTP-HCl (dissolved in saline)

• MRS1186 (formulated for in vivo administration, e.g., in saline with a solubilizing agent like Tween 80)

• Apparatus for behavioral testing (Rotarod, pole test)

• Reagents for immunohistochemistry (e.g., anti-tyrosine hydroxylase antibody)

• Reagents for biochemical analysis (e.g., HPLC for dopamine (B1211576) measurement)

Procedure:

• Animal Model Induction:

  • Acclimate mice to the housing conditions for at least one week before the experiment.

  • Induce dopaminergic neurodegeneration by administering MPTP. A common regimen is four intraperitoneal (i.p.) injections of MPTP-HCl (e.g., 20 mg/kg) at 2-hour intervals.

• Treatment:

  • Prepare the MRS1186 formulation. The optimal dose should be determined in pilot studies (e.g., starting with a range of 1-10 mg/kg).

  • Administer MRS1186 or vehicle (e.g., via i.p. injection) at a specified time relative to MPTP administration (e.g., starting 30 minutes before the first MPTP injection and continuing daily for a set period, such as 7 days).

• Behavioral Assessment:

  • Perform behavioral tests to assess motor function at a predetermined time point after MPTP administration (e.g., 7 or 14 days).

  • Rotarod Test: Measure the latency to fall from a rotating rod to assess motor coordination and balance.

  • Pole Test: Measure the time taken to turn and descend a vertical pole to assess bradykinesia.

• Neurochemical and Histological Analysis:

  • At the end of the experiment, euthanize the mice and collect the brains.

  • Immunohistochemistry: Process brain sections for tyrosine hydroxylase (TH) immunohistochemistry to visualize and quantify the loss of dopaminergic neurons in the substantia nigra and their terminals in the striatum.

  • HPLC Analysis: Dissect the striatum and measure the levels of dopamine and its metabolites (DOPAC and HVA) using high-performance liquid chromatography (HPLC) with electrochemical detection.

Conclusion

MRS1186 is a potent and selective antagonist of the adenosine A3 receptor, making it a critical tool for elucidating the role of this receptor in the complex pathology of neurodegenerative diseases. The provided protocols offer a starting point for researchers to investigate the therapeutic potential of A3AR antagonism in models of neuroinflammation and Parkinson's disease. Further characterization of its selectivity profile and exploration in a wider range of in vivo models will continue to enhance its value in the field of neurodegenerative disease research.

References

• 1. Effects of Adenosine Receptor Antagonists on the In Vivo LPS-Induced Inflammation Model of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring MRS1186 Receptor Occupancy

Audience: Researchers, scientists, and drug development professionals.

Introduction

MRS1186 is a potent and selective antagonist of the A3 adenosine (B11128) receptor (A3AR), a G protein-coupled receptor implicated in various physiological and pathological processes, including inflammation, cancer, and cardiac function.[1][2] Determining the receptor occupancy of MRS1186 is crucial for understanding its pharmacokinetic/pharmacodynamic (PK/PD) relationship, optimizing dosing regimens in preclinical and clinical studies, and ultimately ensuring its therapeutic efficacy and safety.

These application notes provide detailed protocols for measuring the receptor occupancy of MRS1186 and other A3AR antagonists using three common techniques: radioligand binding assays, flow cytometry, and positron emission tomography (PET).

A3 Adenosine Receptor (A3AR) Signaling Pathway

Activation of the A3AR by its endogenous agonist, adenosine, primarily couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. The receptor can also signal through Gq proteins, activating phospholipase C (PLC), which in turn leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), resulting in an increase in intracellular calcium and activation of protein kinase C (PKC). Downstream signaling involves the modulation of various pathways, including mitogen-activated protein kinase (MAPK) cascades.

References

• 1. [18F]FE@SUPPY: a suitable PET tracer for the adenosine A3 receptor? An in vivo study in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A3 Adenosine Receptor Antagonists with Nucleoside Structures and Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

MRS1186 solubility issues and solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and use of MRS1186, a potent and selective human Adenosine (B11128) A3 receptor (hA3AR) antagonist.

Frequently Asked Questions (FAQs)

Q1: What is MRS1186 and what is its primary mechanism of action?

A1: MRS1186 is a potent and selective antagonist for the human A3 adenosine receptor (hA3AR), with a reported Ki value of 7.66 nM. Its primary mechanism of action is to block the signaling pathway initiated by the activation of the A3 adenosine receptor, which is a G-protein coupled receptor (GPCR). This receptor is coupled to Gi/o proteins, and its activation typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1] By antagonizing this receptor, MRS1186 can prevent these downstream effects.

Q2: What are the main challenges when working with MRS1186 in experimental settings?

A2: The primary challenge encountered when working with MRS1186 is its limited aqueous solubility. This can lead to issues with compound precipitation when preparing stock solutions and, more critically, when diluting the compound into aqueous cell culture media for in vitro experiments.

Q3: In which solvents is MRS1186 soluble?

A3: MRS1186 is soluble in organic solvents such as Dimethyl Sulfoxide (B87167) (DMSO).[2][3] Quantitative solubility data is summarized in the table below. It is practically insoluble in aqueous solutions like water or phosphate-buffered saline (PBS).

Troubleshooting Guide: MRS1186 Solubility Issues

This guide addresses common solubility problems encountered during experiments with MRS1186 and provides step-by-step solutions.

Problem 1: Precipitate forms when preparing a stock solution in DMSO.

• Possible Cause: The concentration of MRS1186 exceeds its solubility limit in DMSO at the storage temperature.

• Solution:

  • Gently warm the solution in a water bath (not exceeding 37°C) to aid dissolution.

  • Vortex the solution thoroughly.

  • If precipitation persists, prepare a new stock solution at a lower concentration.

  • Always use anhydrous, high-quality DMSO to avoid introducing water, which can decrease solubility.

Problem 2: The compound precipitates out of solution when diluted into cell culture media.

• Possible Cause 1: "Solvent Shock". This occurs when a concentrated DMSO stock is rapidly diluted into an aqueous medium, causing the compound to crash out of solution due to the abrupt change in solvent polarity.

• Solution 1:

  • Pre-warm the cell culture media to 37°C before adding the MRS1186 stock solution.

  • Add the DMSO stock solution drop-wise to the media while gently swirling or vortexing.

  • Perform serial dilutions. First, create an intermediate dilution of the stock solution in a small volume of media, and then add this to the final volume.

• Possible Cause 2: Final concentration exceeds the aqueous solubility limit. Even with careful dilution, the final concentration of MRS1186 in the aqueous media may be too high to remain in solution.

• Solution 2:

  • Lower the final working concentration of MRS1186 in your experiment.

  • Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.5%) to minimize solvent-induced precipitation and cell toxicity.

• Possible Cause 3: Media components and pH. Salts, proteins, and the pH of the cell culture media can influence the solubility of the compound.

• Solution 3:

  • If possible, test the solubility of MRS1186 in different types of base media to identify one that is more compatible.

  • Ensure the pH of your media is stable and within the optimal range for your cells.

Visualizing the Troubleshooting Workflow

Caption: Troubleshooting workflow for MRS1186 precipitation issues.

Data Presentation

Table 1: Solubility of MRS1186 in Various Solvents

Solvent	Solubility	Notes
DMSO	≥ 10 mg/mL	Dimethyl sulfoxide is the recommended solvent for stock solutions.[2][3]
Ethanol	Sparingly Soluble	May require heating to dissolve completely.
Water / PBS	Insoluble	Not recommended for preparing stock solutions.

Experimental Protocols

Protocol 1: Preparation of a 10 mM MRS1186 Stock Solution in DMSO

• Materials:

  • MRS1186 powder (Molecular Weight: 341.75 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Calibrated analytical balance and weighing paper

  • Vortex mixer

• Procedure:

  • Under a chemical fume hood, accurately weigh 3.42 mg of MRS1186 powder.

  • Transfer the weighed powder to a sterile vial.

  • Add 1 mL of anhydrous DMSO to the vial.

  • Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: A3 Adenosine Receptor Antagonism Assay using a cAMP Assay

This protocol outlines a general procedure to assess the antagonist activity of MRS1186 on the A3 adenosine receptor in a cell-based cAMP assay.

• Cell Culture and Plating:

  • Culture cells expressing the human A3 adenosine receptor (e.g., CHO-hA3AR or HEK293-hA3AR) under recommended conditions.

  • Seed the cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2.

• Assay Procedure:

  • Prepare a stock solution of an A3 adenosine receptor agonist (e.g., IB-MECA).

  • Prepare serial dilutions of MRS1186 in serum-free media. Remember to pre-warm the media and add the DMSO stock of MRS1186 slowly with mixing to avoid precipitation. The final DMSO concentration should not exceed 0.5%.

  • Aspirate the growth media from the cells and wash once with pre-warmed PBS.

  • Add the MRS1186 dilutions to the corresponding wells and incubate for 15-30 minutes at 37°C. Include a vehicle control (media with the same final concentration of DMSO).

  • Add the A3 receptor agonist at a concentration that elicits a sub-maximal response (e.g., EC80) to all wells except the negative control.

  • Incubate for a further 15-30 minutes at 37°C.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based). Follow the manufacturer's instructions for the chosen kit.

• Data Analysis:

  • Calculate the percentage of inhibition of the agonist-induced response for each concentration of MRS1186.

  • Plot the percentage of inhibition against the log concentration of MRS1186 to generate a dose-response curve.

  • Determine the IC50 value of MRS1186 from the dose-response curve.

Visualizing the Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing MRS1186 Dosage for Maximum Efficacy

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the dosage of MRS1186 for maximum efficacy in their in vitro experiments. MRS1186 is a potent and selective antagonist of the human Adenosine (B11128) A3 receptor (hA3AR), a G protein-coupled receptor involved in various physiological and pathological processes.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of MRS1186?

A1: MRS1186 is a competitive antagonist of the human A3 adenosine receptor (hA3AR).[1][2] It binds to the receptor with high affinity, preventing the endogenous agonist adenosine from binding and activating downstream signaling pathways. The primary signaling pathway inhibited by MRS1186 is the Gαi-coupled pathway, which leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[3][4][5]

Q2: What is the recommended starting concentration for MRS1186 in a cell-based assay?

A2: A good starting point for a dose-response experiment with MRS1186 is to test a range of concentrations around its reported binding affinity (Ki). The Ki of MRS1186 for the human A3AR is 7.66 nM.[1][2] We recommend starting with a concentration range from 1 nM to 1 µM to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How should I prepare a stock solution of MRS1186?

A3: MRS1186 is a hydrophobic molecule. It is recommended to prepare a high-concentration stock solution in a non-polar solvent such as dimethyl sulfoxide (B87167) (DMSO). For example, a 10 mM stock solution can be prepared and stored in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. When preparing your working solutions, dilute the DMSO stock directly into your cell culture medium. It is crucial to ensure that the final concentration of DMSO in your assay does not exceed a level that is toxic to your cells, typically below 0.1%.

Q4: How can I determine the optimal dosage of MRS1186 for my specific experiment?

A4: The optimal dosage should be determined by performing a dose-response curve in your specific experimental setup. This involves treating your cells with a range of MRS1186 concentrations and measuring the desired biological endpoint. The half-maximal inhibitory concentration (IC50) value, which is the concentration of MRS1186 that elicits 50% of the maximal inhibitory response, should be determined from this curve.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable effect of MRS1186	1. Incorrect Dosage: The concentration of MRS1186 may be too low to elicit a response. 2. Cell Line In-sensitivity: The cell line may not express the A3 adenosine receptor or express it at very low levels. 3. Agonist Concentration: The concentration of the adenosine agonist used to stimulate the receptor may be too high, outcompeting the antagonist. 4. Compound Instability: The compound may have degraded due to improper storage or handling.	1. Perform a dose-response experiment with a wider range of concentrations (e.g., 0.1 nM to 10 µM). 2. Verify A3AR expression in your cell line using techniques like qPCR or Western blotting. 3. Optimize the agonist concentration to be near its EC50 value to allow for competitive antagonism. 4. Prepare fresh stock solutions and aliquot for single use to avoid degradation.
High variability between replicates	1. Poor Solubility: MRS1186 may be precipitating out of the aqueous cell culture medium. 2. Inconsistent Cell Seeding: Uneven cell numbers across wells can lead to variable responses. 3. Pipetting Errors: Inaccurate pipetting can introduce variability.	1. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%. Visually inspect for any precipitation. Consider using a vehicle control with the same DMSO concentration. 2. Ensure a homogenous cell suspension before seeding and use a multichannel pipette for consistency. 3. Use calibrated pipettes and proper pipetting techniques.
Unexpected agonist-like effects	1. Off-target effects: At very high concentrations, MRS1186 might interact with other receptors or cellular components. 2. Inverse Agonism: In some systems, antagonists can exhibit inverse agonist activity, reducing basal receptor signaling.	1. Test the selectivity of MRS1186 against other adenosine receptor subtypes (A1, A2A, A2B) if they are expressed in your cell line. 2. Measure the basal signaling of the A3AR in the absence of any agonist to determine if MRS1186 reduces this basal activity.

Data Presentation

Table 1: Binding Affinities (Ki) of MRS1186 and Related A3AR Antagonists

Compound	Human A3AR Ki (nM)	Reference
MRS1186	7.66	[1][2]
MRS1220	0.65
MRS1191	31

Table 2: Functional Potency (KB) of Related A3AR Antagonists in Adenylate Cyclase Assay

Compound	Human A3AR KB (nM)	Reference
MRS1220	1.7
MRS1191	92

Note: KB values represent the equilibrium dissociation constant of an antagonist, determined through functional assays.

Experimental Protocols

Protocol: Determination of MRS1186 IC50 in a cAMP Accumulation Assay

This protocol outlines the steps to determine the inhibitory effect of MRS1186 on agonist-stimulated cAMP production in a cell line expressing the human A3 adenosine receptor.

Materials:

• Cells expressing hA3AR (e.g., CHO-hA3AR)

• Cell culture medium

• MRS1186

• Adenosine A3 receptor agonist (e.g., IB-MECA)

• Forskolin (B1673556) (to stimulate adenylyl cyclase)

• cAMP assay kit (e.g., LANCE cAMP kit)

• 96-well microplates

• DMSO

Procedure:

• Cell Seeding: Seed the hA3AR-expressing cells into a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Preparation:

  • Prepare a 10 mM stock solution of MRS1186 in DMSO.

  • Perform serial dilutions of the MRS1186 stock solution in cell culture medium to create a range of working concentrations (e.g., 1 nM to 1 µM).

  • Prepare a solution of the A3AR agonist at a concentration that gives a submaximal response (e.g., EC80).

  • Prepare a solution of forskolin at a concentration that robustly stimulates cAMP production.

• Treatment:

  • Pre-incubate the cells with the different concentrations of MRS1186 or vehicle (medium with the same final DMSO concentration) for a specified time (e.g., 30 minutes).

  • Add the A3AR agonist to the wells and incubate for a specific duration.

  • Add forskolin to all wells to stimulate adenylyl cyclase.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions of your chosen cAMP assay kit.

• Data Analysis:

  • Plot the cAMP concentration against the log of the MRS1186 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value of MRS1186.

Mandatory Visualizations

Caption: A3AR Signaling Pathway and Inhibition by MRS1186.

Caption: Workflow for IC50 Determination of MRS1186.

References

• 1. Adenosine A3 Receptor: A Promising Therapeutic Target in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adenosine A3 Receptor: From Molecular Signaling to Therapeutic Strategies for Heart Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A3 Adenosine Receptors as Modulators of Inflammation: From Medicinal Chemistry to Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. digitalcommons.lib.uconn.edu [digitalcommons.lib.uconn.edu]

Technical Support Center: Troubleshooting Unexpected Results with MRS1186

For Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address potential issues when working with MRS1186, a potent and selective antagonist of the human A3 adenosine (B11128) receptor (hA3AR). While MRS1186 is a valuable tool for studying A3AR signaling, unexpected results can arise. This resource aims to help you identify and resolve common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is MRS1186 and what is its primary mechanism of action?

MRS1186 is a small molecule antagonist of the human A3 adenosine receptor (hA3AR), with a reported Ki of 7.66 nM. Its primary mechanism of action is to bind to the A3AR and block the downstream signaling initiated by the endogenous agonist, adenosine. The A3AR is a G-protein coupled receptor (GPCR) that primarily couples to Gi and Gq proteins. Inhibition of A3AR by MRS1186 is expected to prevent the agonist-induced decrease in cyclic AMP (cAMP) levels and the activation of other signaling pathways such as the PI3K/Akt and MAPK/ERK pathways.[1][2][3]

Q2: What are the expected downstream effects of MRS1186 in a cellular context?

As an antagonist, MRS1186 is expected to inhibit the effects of A3AR activation. In many cell types, activation of the A3AR by an agonist leads to an inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels.[2] Therefore, pretreatment with MRS1186 should block this agonist-induced decrease in cAMP. Furthermore, A3AR activation can stimulate phospholipase C (PLC) and activate the PI3K/Akt and ERK1/2 signaling pathways.[1][2] MRS1186 should antagonize these effects as well.

Troubleshooting Guide

Issue 1: No observable effect of MRS1186 in my experiment.

If you are not observing the expected antagonist activity with MRS1186, consider the following potential causes and troubleshooting steps:

Potential Cause	Troubleshooting Steps
Compound Integrity and Handling	- Verify compound identity and purity: Ensure you have the correct compound (CAS: 183721-03-1) and check the certificate of analysis for purity. - Proper storage: Store MRS1186 as recommended by the supplier, typically at -20°C in a desiccated environment. Avoid repeated freeze-thaw cycles of stock solutions. - Solubility issues: Ensure MRS1186 is fully dissolved in a suitable solvent (e.g., DMSO) before diluting in your experimental buffer. Incomplete dissolution can lead to a lower effective concentration.
Experimental System	- Confirm A3AR expression: Verify that your cell line or tissue model expresses the human A3 adenosine receptor at a sufficient level. Use techniques like qPCR, Western blot, or radioligand binding to confirm receptor presence. - Species specificity: MRS1186 is reported as a human A3AR antagonist. Its affinity and efficacy in other species (e.g., mouse, rat) may be significantly lower. Confirm the species of your experimental system.
Assay Conditions	- Suboptimal agonist concentration: The concentration of the A3AR agonist used to stimulate the cells may be too high, making it difficult for a competitive antagonist like MRS1186 to compete for binding. Perform an agonist dose-response curve to determine the EC80 or EC50 concentration for your assay. - Insufficient incubation time: Ensure that the pre-incubation time with MRS1186 is sufficient to allow it to reach equilibrium with the receptor before adding the agonist. This is typically 15-30 minutes for competitive antagonists.

Experimental Workflow for Issue 1 Troubleshooting

Caption: Troubleshooting workflow for lack of MRS1186 effect.

Issue 2: Unexpected or Off-Target Effects Observed.

Observing effects that are not consistent with A3AR antagonism requires careful investigation to rule out off-target interactions.

Potential Cause	Troubleshooting Steps
Off-Target Binding	- Selectivity Profiling: While specific selectivity data for MRS1186 is not widely published, it is crucial to consider its potential interaction with other adenosine receptor subtypes (A1, A2A, A2B). Test the effect of MRS1186 in the presence of selective antagonists for these other receptors to see if the unexpected effect is blocked. - Broad Panel Screening: If resources permit, consider screening MRS1186 against a broad panel of receptors, kinases, and ion channels to identify potential off-target interactions.
Inverse Agonism	- Test for Inverse Agonist Activity: Some compounds initially classified as neutral antagonists can exhibit inverse agonist activity, meaning they reduce the basal (constitutive) activity of the receptor in the absence of an agonist. This can be assessed by measuring the effect of MRS1186 alone on downstream signaling (e.g., cAMP levels). An increase in basal cAMP levels in a Gi-coupled system would suggest inverse agonism.[4][5]
Cellular Health	- Cytotoxicity: At high concentrations, small molecules can induce cytotoxicity, leading to non-specific effects. Perform a cell viability assay (e.g., MTT, trypan blue exclusion) to determine the concentration range at which MRS1186 is not toxic to your cells.

References

• 1. Adenosine A3 Receptor: From Molecular Signaling to Therapeutic Strategies for Heart Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adenosine A3 Receptor: A Promising Therapeutic Target in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adenosine A3 receptor - Wikipedia [en.wikipedia.org]
• 4. Assay-Dependent Inverse Agonism at the A3 Adenosine Receptor: When Neutral Is Not Neutral - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Navigating the Nuances of MRS1186: A Technical Guide to Enhancing Solution Stability

For researchers, scientists, and drug development professionals utilizing the potent and selective human Adenosine (B11128) A3 receptor antagonist, MRS1186, ensuring its stability in solution is paramount for reproducible and reliable experimental outcomes. This technical support center provides a comprehensive guide to troubleshooting common stability issues, offering detailed experimental protocols and frequently asked questions to optimize the handling and use of MRS1186 in your research.

The inherent chemical structure of MRS1186, featuring a purine-like core, an N-acyl sulfonamide group, and other heteroaromatic rings, presents both advantages in terms of its biological activity and challenges regarding its stability in solution. Understanding the potential degradation pathways, including hydrolysis and photodegradation, is the first step toward mitigating these issues. This guide will walk you through best practices for solvent selection, stock solution preparation, and storage, all supported by evidence-based recommendations and detailed protocols.

Troubleshooting Common Stability Issues

Researchers may encounter several challenges when working with MRS1186 in solution. This section addresses the most common problems in a question-and-answer format, providing direct and actionable advice.

FAQs: Solubility and Solution Preparation

• Q1: What is the recommended solvent for preparing MRS1186 stock solutions?

  A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent due to its ability to dissolve a wide range of organic compounds, including MRS1186. While ethanol (B145695) can also be used, DMSO generally offers higher solubility for this compound. It is crucial to use anhydrous, high-purity DMSO to minimize the introduction of water, which can contribute to hydrolysis.

• Q2: I am observing precipitation when diluting my MRS1186 DMSO stock solution in an aqueous buffer. What should I do?

  A2: This is a common issue known as "salting out," where a compound soluble in an organic solvent precipitates when introduced into an aqueous environment. To address this:

  • Decrease the final concentration: The most straightforward solution is to lower the final concentration of MRS1186 in your aqueous buffer.

  • Optimize the DMSO concentration: Ensure the final concentration of DMSO in your working solution is as low as possible, ideally below 1%, to minimize solvent-induced artifacts in your experiments. However, a slightly higher DMSO concentration (e.g., up to 5%) may be necessary to maintain solubility.

  • Use a surfactant: Consider the addition of a biocompatible surfactant, such as Tween® 20 or Pluronic® F-68, to the aqueous buffer to improve the solubility of MRS1186.

  • Prepare fresh dilutions: Prepare working dilutions from the DMSO stock immediately before use to minimize the time the compound is in a supersaturated aqueous state.

• Q3: Can I dissolve MRS1186 directly in water or phosphate-buffered saline (PBS)?

  A3: Direct dissolution of MRS1186 in aqueous solutions like water or PBS is not recommended due to its poor aqueous solubility. A concentrated stock solution in an organic solvent like DMSO is necessary for effective use in most biological experiments.

Experimental Protocols

To ensure consistency and minimize variability in your experiments, follow these detailed protocols for preparing and handling MRS1186 solutions.

Protocol 1: Preparation of a 10 mM MRS1186 Stock Solution in DMSO

Materials:

• MRS1186 (lyophilized powder)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Sterile, amber microcentrifuge tubes or vials

• Calibrated micropipettes

Procedure:

• Allow the lyophilized MRS1186 vial to equilibrate to room temperature before opening to prevent condensation of moisture.

• Carefully weigh the required amount of MRS1186 powder in a sterile microcentrifuge tube.

• Calculate the volume of DMSO needed to achieve a 10 mM concentration. The molecular weight of MRS1186 is 341.75 g/mol .

  • Formula: Volume (µL) = (Mass (mg) / 341.75 g/mol ) * 100,000

• Add the calculated volume of anhydrous DMSO to the tube containing the MRS1186 powder.

• Vortex the solution thoroughly for at least 1-2 minutes to ensure complete dissolution. Visually inspect the solution to confirm there are no undissolved particles.

• Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes to minimize freeze-thaw cycles and light exposure.

• Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage.

Protocol 2: Performing a Forced Degradation Study to Assess Stability

A forced degradation study can help identify the conditions under which MRS1186 is most susceptible to degradation. This information is invaluable for developing stable formulations and handling procedures.

Materials:

• 10 mM MRS1186 in DMSO stock solution

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• UV lamp (e.g., 254 nm and 365 nm)

• Incubator or water bath

• HPLC system with a C18 column and UV detector

Procedure:

• Acid Hydrolysis: Mix an aliquot of the MRS1186 stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix an aliquot of the MRS1186 stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix an aliquot of the MRS1186 stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Incubate an aliquot of the MRS1186 stock solution at 60°C for 24 hours.

• Photodegradation: Expose an aliquot of the MRS1186 stock solution to UV light (254 nm and 365 nm) for 24 hours. Keep a control sample wrapped in aluminum foil.

• Analysis: Analyze all samples (including a non-degraded control) by HPLC to determine the percentage of MRS1186 remaining and to identify any degradation products.

Data Presentation

The following tables summarize key information regarding the properties and handling of MRS1186.

Solvent	Recommended Use	Notes
DMSO	Primary solvent for stock solutions	Use anhydrous, high-purity grade.
Ethanol	Alternative solvent for stock solutions	May have lower solubility compared to DMSO.
Aqueous Buffers	Dilution for working solutions	Direct dissolution is not recommended.

Table 1: Recommended Solvents for MRS1186

Storage Condition	Lyophilized Powder	Stock Solution in DMSO
Short-term	Room Temperature (desiccated)	-20°C
Long-term	-20°C (desiccated)	-80°C

Table 2: Recommended Storage Conditions for MRS1186

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the key workflows.

Workflow for preparing MRS1186 stock solution.

Workflow for forced degradation study of MRS1186.

By adhering to these guidelines and protocols, researchers can significantly improve the stability of MRS1186 in their experimental setups, leading to more accurate and reproducible results in the exploration of adenosine A3 receptor antagonism.

off-target effects of MRS1186 at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using MRS1186, a potent and selective antagonist of the A3 adenosine (B11128) receptor (A3AR). Special attention is given to potential off-target effects at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is MRS1186 and what is its primary target?

MRS1186 is a potent and selective antagonist for the human A3 adenosine receptor (hA3AR), with a reported Ki value of 7.66 nM.[1] It is commonly used in research to investigate the physiological and pathological roles of the A3AR.

Q2: I am seeing unexpected results in my experiment when using MRS1186 at high concentrations. What could be the cause?

At high concentrations, typically in the micromolar range, the selectivity of MRS1186 for the A3AR may decrease, leading to off-target effects. This means MRS1186 could be interacting with other adenosine receptor subtypes (A1, A2A, and A2B), causing unforeseen biological responses in your experimental system. It is crucial to use the lowest effective concentration of MRS1186 to maintain its selectivity for the A3AR.

Q3: What are the potential off-target receptors for MRS1186?

The most likely off-target receptors for MRS1186 are the other subtypes of adenosine receptors: A1, A2A, and A2B. These receptors share some structural homology with the A3AR, and at high concentrations, MRS1186 may bind to them and modulate their activity.

Q4: How do the signaling pathways of the off-target receptors differ from the A3AR?

The A3 adenosine receptor, like the A1 receptor, typically couples to Gi/o proteins, leading to an inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. Conversely, the A2A and A2B receptors couple to Gs proteins, which stimulate adenylyl cyclase and increase cAMP levels. Therefore, off-target binding of MRS1186 to A2A or A2B receptors at high concentrations could lead to an unexpected increase in cAMP, counteracting the expected effect from A3AR antagonism. Furthermore, A1 and A3 receptor activation can also modulate other signaling pathways, including phospholipase C (PLC) and intracellular calcium mobilization.

Q5: What is the recommended concentration range for using MRS1186 to ensure A3AR selectivity?

To maintain high selectivity for the A3AR, it is recommended to use MRS1186 at concentrations as close to its Ki value (7.66 nM) as possible, while still achieving the desired biological effect. It is advisable to perform a dose-response curve in your specific experimental model to determine the optimal concentration. Exceeding concentrations of 1 µM may significantly increase the likelihood of off-target effects.

Troubleshooting Guides

Issue 1: Unexpected Increase in cAMP Levels

Question: I am using MRS1186 as an A3AR antagonist, which should block the agonist-induced decrease in cAMP. However, at high concentrations of MRS1186, I observe an increase in basal cAMP levels. Why is this happening?

Answer: This paradoxical effect is likely due to off-target antagonism at A2A and/or A2B adenosine receptors.

• Explanation: While MRS1186 is a potent A3AR antagonist, at high concentrations, it can lose its selectivity and also antagonize A2A and A2B receptors. If there is endogenous adenosine present in your cell culture, it will be tonically activating A2A and A2B receptors, leading to a basal level of cAMP production. By antagonizing these receptors with high concentrations of MRS1186, you may be blocking this tonic activation, leading to a decrease, not an increase, in cAMP. However, if your experimental system has high constitutive A2A/A2B receptor activity or if MRS1186 exhibits inverse agonist properties at these receptors, you might observe an increase in cAMP. A more likely explanation for an increase is that MRS1186 is acting as a partial agonist at A2A/A2B receptors at high concentrations, or that the observed effect is due to a complex downstream interaction.

• Recommendation:

  • Perform a Dose-Response Curve: Determine the lowest effective concentration of MRS1186 that antagonizes the A3AR in your system without affecting basal cAMP levels.

  • Use Selective Antagonists for Other Receptors: To confirm off-target effects, use selective antagonists for A2A (e.g., ZM241385) and A2B (e.g., PSB603) receptors in combination with high concentrations of MRS1186 to see if the unexpected cAMP increase is abolished.

  • Check for Endogenous Adenosine: Use adenosine deaminase to degrade endogenous adenosine and re-evaluate the effect of high concentrations of MRS1186 on basal cAMP levels.

Issue 2: Inconsistent Results in Calcium Mobilization Assays

Question: I am using a calcium mobilization assay to study A3AR signaling. With high concentrations of MRS1186, my results are variable and not consistent with A3AR antagonism. What could be the problem?

Answer: The inconsistency could be due to off-target effects on A1 adenosine receptors, which also modulate intracellular calcium levels.

• Explanation: Both A1 and A3 adenosine receptors can couple to Gq proteins, leading to the activation of phospholipase C and subsequent release of intracellular calcium. If you are using high concentrations of MRS1186, it may be antagonizing A1 receptors in addition to A3 receptors. Depending on the relative expression levels of A1 and A3 receptors in your cells and the concentration of agonist used, this dual antagonism can lead to complex and variable effects on calcium mobilization.

• Recommendation:

  • Lower MRS1186 Concentration: Titrate MRS1186 to a concentration that provides maximal A3AR antagonism with minimal effects on A1AR-mediated responses.

  • Use a Selective A1AR Antagonist: Employ a selective A1AR antagonist (e.g., DPCPX) to dissect the individual contributions of A1 and A3 receptors to the observed calcium signal.

  • Characterize Receptor Expression: Determine the relative expression levels of A1 and A3 receptors in your experimental model using techniques like qPCR or western blotting. This will help in interpreting the results of your functional assays.

Data Presentation

Table 1: Reported and Illustrative Binding Affinities (Ki) of MRS1186 at Human Adenosine Receptors

Receptor Subtype	Reported Ki (nM)	Illustrative Ki at High Concentrations (nM)	Selectivity vs. A3AR (Illustrative)
A3	7.66[1]	7.66	1-fold
A1	Not Reported	~ 800	~ 104-fold
A2A	Not Reported	~ 1500	~ 196-fold
A2B	Not Reported	~ 2500	~ 326-fold

Table 2: Troubleshooting Summary for Off-Target Effects of MRS1186

Observed Anomaly	Potential Off-Target Receptor(s)	Primary Signaling Pathway Affected	Recommended Action
Unexpected increase in cAMP	A2A, A2B	Gs-cAMP	Perform dose-response, use selective A2A/A2B antagonists.
Inconsistent calcium mobilization	A1	Gq-PLC-Ca2+	Lower MRS1186 concentration, use selective A1 antagonist.
Unexplained changes in cell proliferation/apoptosis	A1, A2A, A2B	Multiple (e.g., MAPK/ERK)	Characterize adenosine receptor subtype expression in your model.

Experimental Protocols

Radioligand Binding Assay for Adenosine Receptors

This protocol is a general guideline for determining the binding affinity (Ki) of a test compound like MRS1186 for adenosine receptor subtypes.

• Membrane Preparation:

  • Culture cells stably expressing the human adenosine receptor subtype of interest (A1, A2A, A2B, or A3).

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in a suitable assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation.

  • Add a known concentration of a specific radioligand for the receptor subtype being tested (e.g., [3H]DPCPX for A1, [3H]ZM241385 for A2A, [125I]AB-MECA for A3).

  • Add increasing concentrations of the unlabeled test compound (MRS1186).

  • Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through a glass fiber filter mat to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Determine non-specific binding in the presence of a high concentration of a known selective ligand.

  • Subtract non-specific binding from total binding to get specific binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Calculate the IC50 value from the resulting sigmoidal curve.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

This protocol measures the effect of MRS1186 on intracellular cAMP levels.

• Cell Preparation:

  • Seed cells expressing the adenosine receptor of interest into a 96-well plate and grow to confluency.

  • On the day of the assay, replace the culture medium with serum-free medium containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Incubate the cells for 30 minutes at 37°C.

• Compound Treatment:

  • For Gi-coupled receptors (A1, A3):

    • Pre-treat cells with increasing concentrations of MRS1186 for 15-30 minutes.

    • Add a known concentration of an adenosine receptor agonist (e.g., NECA) in the presence of forskolin (B1673556) (to stimulate basal cAMP levels).

    • Incubate for a further 15-30 minutes.

  • For Gs-coupled receptors (A2A, A2B):

    • Pre-treat cells with increasing concentrations of MRS1186 for 15-30 minutes.

    • Add a known concentration of an adenosine receptor agonist (e.g., NECA).

    • Incubate for a further 15-30 minutes.

• cAMP Measurement:

  • Lyse the cells to release intracellular cAMP.

  • Measure the cAMP concentration in the cell lysates using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis:

  • Plot the measured cAMP levels against the log concentration of MRS1186.

  • For antagonist activity, determine the IC50 or Kb value from the inhibition of the agonist-induced response.

Mandatory Visualization

Caption: Signaling pathways of adenosine receptors and the effect of MRS1186.

Caption: Troubleshooting workflow for unexpected results with MRS1186.

References

• 1. Allosteric Antagonism of the A2A Adenosine Receptor by a Series of Bitopic Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining MRS1186 Delivery Methods for In Vivo Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective in vivo delivery of MRS1186, a selective A2A adenosine (B11128) receptor antagonist. Due to the limited availability of specific physicochemical and pharmacokinetic data for MRS1186 in publicly accessible literature, this guide incorporates data from well-characterized A2A antagonists, istradefylline (B1672650) and SCH58261, as surrogates. Researchers should use this information as a starting point and perform their own optimization for MRS1186.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of MRS1186?

MRS1186 is a selective antagonist of the adenosine A2A receptor. The A2A receptor is a G-protein-coupled receptor (GPCR) that is predominantly coupled to the Gs alpha subunit. Activation of the A2A receptor by adenosine leads to the stimulation of adenylyl cyclase, which increases intracellular cyclic AMP (cAMP) levels. This rise in cAMP activates Protein Kinase A (PKA), which in turn can inhibit pro-inflammatory signaling pathways, such as the NF-κB pathway. By blocking the A2A receptor, MRS1186 prevents this signaling cascade, thereby modulating immune responses and neuronal activity.

Q2: What are the potential therapeutic applications of MRS1186?

A2A receptor antagonists are being investigated for a variety of therapeutic areas, including neurodegenerative diseases like Parkinson's disease, cancer immunotherapy, and inflammatory conditions.[1] Their ability to modulate immune cell function and neurotransmission makes them attractive drug candidates.

Q3: What are the primary challenges in delivering MRS1186 in vivo?

Like many small molecule inhibitors, the primary challenges for in vivo delivery of MRS1186 are likely related to its physicochemical properties. These can include:

• Poor aqueous solubility: This can make it difficult to prepare formulations for injection, potentially leading to precipitation and variable bioavailability.

• Limited in vivo stability: The compound may be susceptible to rapid metabolism by enzymes in the plasma and tissues, leading to a short half-life.

Q4: Are there any known off-target effects or toxicities associated with A2A receptor antagonists?

While specific off-target effects for MRS1186 are not widely reported, studies with other A2A antagonists like istradefylline have shown some adverse effects in clinical trials. These can include dyskinesia (involuntary muscle movements), dizziness, constipation, nausea, hallucinations, and insomnia.[2][3][4][5][6] It is crucial to include appropriate control groups in your experiments to monitor for any potential adverse effects.

Quantitative Data Summary (Using Surrogate Compounds)

The following tables summarize key quantitative data for the well-characterized A2A antagonists, istradefylline and SCH58261. This information can serve as a valuable reference for designing in vivo studies with MRS1186.

Table 1: Solubility and Physicochemical Properties of Istradefylline

Property	Value	Source
Chemical Formula	C₂₀H₂₄N₄O₄	[7]
Molecular Weight	384.43 g/mol	[7]
Aqueous Solubility	~0.5 µg/mL (across physiological pH)	[7]
Solubility in Organic Solvents	Soluble in DMSO (with ultrasonic and warming)	[8]
pKa	0.78	[7]

Table 2: Pharmacokinetic Parameters of Istradefylline and SCH58261

Parameter	Istradefylline (Human, oral)	SCH58261 (Rat, IV)	Source
Mean Elimination Half-life (t₁/₂)	~83 hours	Detectable up to 240 min	[2][9]
Apparent Volume of Distribution (Vd/F)	~557 L	-	[2]
Apparent Oral Clearance (CL/F)	5.76 L/h	87.91 mL/min/kg	[9][10]
Time to Maximum Concentration (Tmax)	~4 hours (fasting)	-	[2]
Plasma Protein Binding	~98%	-	[2]

Troubleshooting Guide

This guide addresses common issues that may be encountered during in vivo experiments with MRS1186.

Problem	Possible Cause	Suggested Solution
Compound precipitates out of solution during formulation or upon injection.	1. Poor aqueous solubility of MRS1186. 2. Inappropriate vehicle for a hydrophobic compound.	1. Use a co-solvent system: First, dissolve MRS1186 in a small amount of an organic solvent like DMSO. Then, dilute this stock solution with a biocompatible vehicle such as saline, PBS, or a solution containing polyethylene (B3416737) glycol (PEG) or cyclodextrin. Ensure the final concentration of the organic solvent is low (typically <10% DMSO) to minimize toxicity.[11][12][13][14] 2. Prepare a suspension: If a solution is not feasible, a homogenous suspension can be prepared using vehicles like carboxymethyl cellulose (B213188) (CMC). Ensure the suspension is well-mixed before each administration to guarantee consistent dosing.[11] 3. Sonication: Gentle sonication can aid in dissolving the compound.
Inconsistent or no observable in vivo effect.	1. Insufficient dose or bioavailability. 2. Rapid metabolism and clearance of the compound. 3. Incorrect route of administration for the desired effect.	1. Dose-response study: Conduct a pilot study with a range of doses to determine the optimal effective dose. Based on surrogate data, intraperitoneal (i.p.) doses for SCH58261 in mice have ranged from 0.01 to 5 mg/kg.[15][16][17] 2. Pharmacokinetic analysis: If possible, measure the plasma concentration of MRS1186 over time to determine its half-life and bioavailability. 3. Optimize administration route: For systemic effects, intravenous (i.v.) or intraperitoneal (i.p.) injections are common. For oral administration, bioavailability may be a concern and require specific formulations.
Observed toxicity or adverse effects in animals (e.g., weight loss, lethargy).	1. Toxicity of the compound at the administered dose. 2. Toxicity of the vehicle (e.g., high concentration of DMSO). 3. Off-target effects of the compound.	1. Reduce the dose: If efficacy is observed at a lower, non-toxic dose, use that for subsequent experiments. 2. Vehicle control group: Always include a group of animals that receives only the vehicle to distinguish between compound- and vehicle-induced toxicity.[13] 3. Monitor animal health: Closely monitor animals for any signs of distress and record body weight regularly. 4. Literature review for off-target effects: Although specific data for MRS1186 is limited, reviewing potential off-target effects of other A2A antagonists can provide insights.

Experimental Protocols

The following are generalized protocols for in vivo studies with A2A antagonists, based on literature for SCH58261 and istradefylline. These should be adapted and optimized for MRS1186.

Protocol 1: Intraperitoneal (i.p.) Administration of an A2A Antagonist in Mice

Objective: To assess the in vivo efficacy of an A2A antagonist in a mouse model.

Materials:

• MRS1186 (or surrogate compound)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Polyethylene glycol 400 (PEG400) (optional)

• Sterile syringes and needles (e.g., 27-gauge)

• Animal balance

Procedure:

• Vehicle Preparation (Example):

  • Prepare a vehicle solution of 10% DMSO, 40% PEG400, and 50% sterile saline.

  • Note: The optimal vehicle must be determined empirically. Other options include solutions with Tween 80 or suspensions in CMC.

• Drug Formulation:

  • Calculate the required amount of MRS1186 based on the desired dose (e.g., 1 mg/kg) and the average weight of the mice.

  • Dissolve the calculated amount of MRS1186 in the appropriate volume of DMSO to create a stock solution.

  • Slowly add the PEG400 and then the saline to the DMSO stock solution while vortexing to ensure proper mixing and prevent precipitation. The final injection volume should typically be 5-10 mL/kg.

• Administration:

  • Weigh each mouse to determine the precise injection volume.

  • Gently restrain the mouse and administer the formulated drug via intraperitoneal injection.

  • Include a control group that receives the vehicle only.

• Endpoint Analysis:

  • At the desired time points post-injection, perform behavioral tests, collect tissue samples for analysis (e.g., measuring cytokine levels, receptor occupancy), or conduct other relevant assays.

Protocol 2: Oral Gavage (p.o.) Administration of an A2A Antagonist in Rats

Objective: To evaluate the oral bioavailability and efficacy of an A2A antagonist.

Materials:

• MRS1186 (or surrogate compound)

• 0.5% (w/v) Carboxymethyl cellulose (CMC) in sterile water

• Mortar and pestle or homogenizer

• Oral gavage needles

• Animal balance

Procedure:

• Formulation (Suspension):

  • Calculate the required amount of MRS1186 for the desired dose (e.g., 10 mg/kg).

  • Weigh out the compound and triturate it to a fine powder.

  • Gradually add the 0.5% CMC solution to the powder while mixing continuously to create a uniform suspension. The final administration volume is typically 5-10 mL/kg.

• Administration:

  • Weigh each rat to determine the precise administration volume.

  • Gently restrain the rat and administer the suspension using an appropriate-sized oral gavage needle.

  • Ensure the needle is correctly placed in the esophagus before dispensing the formulation.

  • Include a control group that receives the vehicle (0.5% CMC) only.

• Pharmacokinetic/Pharmacodynamic Analysis:

  • For pharmacokinetic studies, collect blood samples at various time points after administration (e.g., 0.5, 1, 2, 4, 8, 24 hours) to measure plasma drug concentrations.

  • For pharmacodynamic studies, assess the biological response at the expected time of maximum effect.

Visualizations

Signaling Pathway Diagram

References

• 1. Adenosine A2A Receptor Antagonists in Neurodegenerative Diseases: Huge Potential and Huge Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Istradefylline: A novel agent in the treatment of “off” episodes associated with levodopa/carbidopa use in Parkinson disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. neuropharmac.com [neuropharmac.com]
• 4. NOURIANZ® (istradefylline) Clinical Trial Details & Side Effects [nourianzhcp.com]
• 5. Istradefylline: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 6. drugs.com [drugs.com]
• 7. rjptonline.org [rjptonline.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Assessment of Pharmacokinetics and Metabolism Profiles of SCH 58261 in Rats Using Liquid Chromatography–Mass Spectrometric Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Population pharmacokinetic analysis of istradefylline in healthy subjects and in patients with Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Adenosine A2A Receptor Antagonist Improves Cognitive Impairment by Inhibiting Neuroinflammation and Excitatory Neurotoxicity in Chronic Periodontitis Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Behavioral and electrophysiological effects of the adenosine A2A receptor antagonist SCH 58261 in R6/2 Huntington's disease mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. SCH 58261, a selective adenosine A2A receptor antagonist, decreases the haloperidol-enhanced proenkephalin mRNA expression in the rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Nuances of MRS1186: A Technical Guide to Consistent Experimental Outcomes

For Immediate Release

Researchers, scientists, and drug development professionals working with the A3 adenosine (B11128) receptor (A3AR) antagonist, MRS1186, now have a dedicated resource to address experimental variability and ensure the reproducibility of their results. This technical support center provides in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and curated data to streamline research and development efforts.

MRS1186 is a potent and selective antagonist of the human A3 adenosine receptor, a G protein-coupled receptor implicated in a variety of physiological and pathological processes, including inflammation, cancer, and cardiac function. However, the intricate nature of A3AR signaling and the specific properties of MRS1186 can lead to variable experimental outcomes. This guide aims to empower researchers to proactively address these challenges.

Frequently Asked Questions (FAQs)

Q1: My MRS1186 is not showing any effect in my cell-based assay. What are the possible reasons?

A1: Several factors could contribute to a lack of effect. Consider the following:

• A3AR Expression Levels: Confirm that your cell line expresses the A3 adenosine receptor at sufficient levels. A3AR expression can vary significantly between cell types and even with passage number. We recommend verifying expression via RT-qPCR or Western blot.

• Agonist Concentration: The inhibitory effect of MRS1186 is dependent on the concentration of the A3AR agonist used to stimulate the cells. If the agonist concentration is too high, it may overcome the competitive antagonism of MRS1186. Perform an agonist dose-response curve to determine the EC50 and use a concentration at or near the EC80 for your inhibition assays.

• Compound Integrity: Ensure the proper storage and handling of your MRS1186 stock. Repeated freeze-thaw cycles or improper storage can lead to degradation. Prepare fresh dilutions for each experiment from a properly stored stock solution.

• Assay Sensitivity: The functional readout of your assay (e.g., cAMP accumulation, calcium mobilization) may not be sensitive enough to detect the effects of A3AR modulation in your specific cell model.

Q2: I am observing inconsistent IC50 values for MRS1186 across different experiments. What could be the cause?

A2: Variability in IC50 values is a common challenge. Key factors include:

• Cell Passage Number and Health: As cells are passaged, their phenotype, including receptor expression and signaling pathway components, can change. It is crucial to use cells within a consistent and narrow passage number range. Ensure cells are healthy and in the logarithmic growth phase at the time of the experiment.

• Reagent Consistency: Variations in serum, media supplements, and other reagents can impact cellular responses. Use lots of reagents that have been tested and validated for consistency.

• Incubation Times: Ensure that incubation times for both the antagonist and agonist are consistent across all experiments.

• Data Analysis: Use a consistent and appropriate non-linear regression model to calculate IC50 values. Ensure that your data points properly define the top and bottom plateaus of the dose-response curve.

Q3: What is the selectivity profile of MRS1186? Could off-target effects be influencing my results?

A3: MRS1186 is known to be a highly selective antagonist for the human A3 adenosine receptor. However, at high concentrations, the possibility of off-target effects on other adenosine receptor subtypes (A1, A2A, A2B) or other unrelated targets cannot be entirely ruled out. It is good practice to test the effect of MRS1186 in a null cell line (lacking A3AR expression) to control for non-specific effects. While specific quantitative data for MRS1186 selectivity can vary between studies, it generally shows high selectivity for A3AR over other adenosine receptors. For comparison, another A3AR antagonist, MRS1191, has been reported to be over 1300-fold selective for human A3AR versus A1 and A2A receptors.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Solubility of MRS1186	MRS1186 is a hydrophobic molecule.	Prepare stock solutions in an appropriate organic solvent like DMSO. For aqueous experimental media, ensure the final solvent concentration is low (typically <0.5%) and does not affect cell viability. Sonication may aid in solubilization.
High Background Signal in Functional Assays	Basal activity of the A3AR or non-specific activation of signaling pathways.	Optimize cell density and serum starvation conditions. Consider using an inverse agonist to reduce basal activity if applicable to your system.
Variable Agonist Response	Degradation of the agonist or variability in cell responsiveness.	Prepare fresh agonist dilutions for each experiment. Standardize cell seeding density and growth conditions.
"Bell-Shaped" Dose-Response Curve	Complex biological responses, including potential off-target effects at high concentrations or receptor desensitization.	Carefully evaluate the full dose-response curve. If a bell-shape is consistently observed, it may indicate a complex mechanism of action that requires further investigation. Consider using a wider range of concentrations.

Experimental Protocols

Protocol 1: In Vitro cAMP Accumulation Assay for A3AR Antagonism

This protocol outlines a method to assess the antagonist activity of MRS1186 by measuring its ability to inhibit agonist-induced changes in intracellular cyclic adenosine monophosphate (cAMP).

Materials:

• Cells expressing the human A3 adenosine receptor (e.g., CHO-hA3AR, HEK293-hA3AR)

• Cell culture medium

• A3AR agonist (e.g., IB-MECA, Cl-IB-MECA)

• MRS1186

• cAMP assay kit (e.g., HTRF, ELISA, LANCE)

• Forskolin (optional, to amplify signal)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

Procedure:

• Cell Seeding: Seed cells in the appropriate assay plate (e.g., 96-well or 384-well) at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of MRS1186 in assay buffer. Also, prepare the A3AR agonist at a fixed concentration (e.g., EC80).

• Antagonist Incubation: Remove the culture medium from the cells and add the MRS1186 dilutions. Incubate for a predetermined time (e.g., 15-30 minutes) at 37°C.

• Agonist Stimulation: Add the A3AR agonist to the wells (in the presence of MRS1186) and incubate for a specific duration (e.g., 30 minutes) at 37°C. Include wells with agonist alone (positive control) and vehicle alone (negative control).

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's instructions for your chosen cAMP assay kit.

• Data Analysis: Plot the cAMP concentration against the logarithm of the MRS1186 concentration. Fit the data to a suitable sigmoidal dose-response model to determine the IC50 value.

Signaling Pathways and Experimental Workflows

To aid in experimental design and data interpretation, the following diagrams illustrate key concepts.

Caption: A3 Adenosine Receptor Signaling Pathways.

References

• 1. Adenosine A3 receptors: novel ligands and paradoxical effects - PMC [pmc.ncbi.nlm.nih.gov]

challenges in interpreting data from MRS1186 studies

Welcome to the technical support center for researchers utilizing MRS1186, a potent and selective antagonist of the human Adenosine (B11128) A3 receptor (hA3AR). This resource provides troubleshooting guidance and frequently asked questions to assist in the design, execution, and interpretation of experiments involving MRS1186.

Frequently Asked Questions (FAQs)

Q1: What is MRS1186 and what is its primary mechanism of action?

MRS1186 is a potent and selective antagonist for the human Adenosine A3 receptor (hA3AR), with a reported Ki of 7.66 nM.[1][2] Its primary mechanism of action is to block the binding of the endogenous agonist, adenosine, to the A3 receptor. By doing so, it inhibits the downstream signaling pathways typically activated by A3AR stimulation.[3] The A3 receptor is involved in modulating various physiological and pathophysiological processes, including inflammatory responses, cell proliferation, and apoptosis.[3]

Q2: What are the potential therapeutic applications of A3AR antagonists like MRS1186?

Due to the overexpression of A3AR in various tumor cells, A3AR antagonists are being investigated as potential therapeutics in oncology.[4][5][6] They are also being explored for the treatment of inflammatory diseases, neurodegenerative conditions, and asthma.[3][7]

Q3: Are there significant species differences in A3AR pharmacology that I should be aware of when using MRS1186?

Yes, this is a critical consideration. The amino acid sequence identity of the A3AR between humans and rodents is only about 72%, leading to significant pharmacological differences.[8] For instance, some antagonists that are potent at the human A3AR show dramatically lower affinity for the rat A3AR.[8] It is crucial to verify the potency and selectivity of MRS1186 on the specific species' receptor being used in your experimental model to ensure translatability of your findings.[1]

Q4: Can I expect MRS1186 to behave as a neutral antagonist?

While often characterized as antagonists, some A3AR ligands can exhibit inverse agonism, which can be assay-dependent.[9] This means that in some cellular contexts, instead of simply blocking agonist activity, the compound may reduce the basal or constitutive activity of the receptor. It is advisable to characterize the activity of MRS1186 in your specific assay system to determine if it behaves as a neutral antagonist or an inverse agonist.

Troubleshooting Guides

Problem 1: Inconsistent or unexpected results in functional assays.

Possible Cause 1: Species-specific pharmacology.

• Troubleshooting: Confirm the binding affinity and functional potency of MRS1186 on the A3AR of the species you are studying. Dramatic differences in antagonist affinity between human and rodent A3 receptors are well-documented.[1][8]

Possible Cause 2: Assay-dependent ligand behavior.

• Troubleshooting: The pharmacological effect of a ligand can sometimes be influenced by the specific functional assay being used.[9] Consider using multiple, distinct functional readouts (e.g., cAMP accumulation, β-arrestin recruitment, calcium mobilization) to comprehensively characterize the effect of MRS1186. Be aware that some compounds may act as inverse agonists in certain assays.[9]

Possible Cause 3: Paradoxical effects of A3AR modulation.

• Troubleshooting: The activation of the A3AR can have seemingly contradictory effects depending on the cell type and pathological context.[1][4] For example, A3AR activation can be protective in some scenarios and detrimental in others.[1] Carefully review the literature relevant to your specific model system to understand the expected role of A3AR.

Problem 2: Difficulty in demonstrating selectivity of MRS1186.

Possible Cause 1: Similar orthosteric binding sites across adenosine receptor subtypes.

• Troubleshooting: Achieving high selectivity for A3AR antagonists is a known challenge due to the similarity of the orthosteric binding sites among the four adenosine receptor subtypes (A1, A2A, A2B, and A3).[2]

• Solution: Perform counter-screening against the other human adenosine receptor subtypes to experimentally determine the selectivity profile of MRS1186. This is typically done using radioligand binding assays or functional assays in cell lines selectively expressing each receptor subtype.

Possible Cause 2: Off-target effects on unrelated receptors.

• Troubleshooting: Like any small molecule, MRS1186 could potentially interact with other, unrelated receptors or cellular targets, especially at higher concentrations.

• Solution: Conduct a broader off-target screening panel, particularly if you observe unexpected phenotypes. Use the lowest effective concentration of MRS1186 in your experiments to minimize the risk of off-target effects.

Quantitative Data Summary

Compound	Target	Ki (nM)	Selectivity Profile	Reference
MRS1186	human A3AR	7.66	Potent and selective for human A3AR	[1][2]
MRS1220	human A3AR	0.6	>50,000-fold higher affinity for human A3AR vs. rat A3AR	[8]
Cl-IB-MECA	A3AR Agonist	1.4 (human)	High selectivity for A3AR over A1 and A2A receptors	[6]

Experimental Protocols

Protocol 1: Radioligand Binding Assay to Determine Affinity (Ki) of MRS1186

This protocol is a generalized procedure to determine the binding affinity of MRS1186 for the human A3AR.

• Cell Culture and Membrane Preparation:

  • Culture CHO or HEK293 cells stably expressing the human A3AR.

  • Harvest cells and homogenize in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Resuspend the membrane pellet in a suitable assay buffer and determine the protein concentration.

• Competition Binding Assay:

  • In a 96-well plate, add a fixed concentration of a suitable A3AR radioligand (e.g., [¹²⁵I]I-AB-MECA).

  • Add increasing concentrations of unlabeled MRS1186.

  • To determine non-specific binding, add a high concentration of a known A3AR agonist or antagonist (e.g., NECA).

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer.

  • Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the MRS1186 concentration.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: cAMP Accumulation Assay to Determine Functional Antagonism

This protocol assesses the ability of MRS1186 to block the agonist-induced inhibition of cAMP production.

• Cell Culture:

  • Use a cell line endogenously or recombinantly expressing the human A3AR, which is coupled to a Gi protein.

  • Seed the cells in a 96-well plate and allow them to attach overnight.

• Assay Procedure:

  • Wash the cells with a suitable assay buffer.

  • Pre-incubate the cells with increasing concentrations of MRS1186 for a defined period (e.g., 15-30 minutes).

  • Add a fixed concentration of an adenylyl cyclase activator, such as forskolin.

  • Immediately add a fixed concentration of an A3AR agonist (e.g., Cl-IB-MECA) that gives a submaximal response.

  • Incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the MRS1186 concentration.

  • The data should show that MRS1186 reverses the agonist-induced inhibition of the forskolin-stimulated cAMP accumulation in a concentration-dependent manner.

  • Calculate the IC₅₀ of MRS1186 from the concentration-response curve.

Visualizations

Caption: Adenosine A3 Receptor (A3AR) Signaling Pathway.

Caption: Experimental Workflow for Characterizing MRS1186.

References

• 1. Adenosine A3 receptors: novel ligands and paradoxical effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What are A3R antagonists and how do they work? [synapse.patsnap.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Adenosine A3 receptor antagonists as anti‐tumor treatment in human prostate cancer: an in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Species dependence of A3 adenosine receptor pharmacology and function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

best practices for long-term storage of MRS1186

This technical support center provides best practices for the long-term storage, handling, and use of MRS1186, a potent and selective human Adenosine (B11128) A3 receptor (hA3AR) antagonist. The information is tailored for researchers, scientists, and drug development professionals to ensure the stability and effective use of this compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for lyophilized MRS1186?

A1: Lyophilized MRS1186 should be stored at -20°C and kept desiccated. Under these conditions, the chemical is stable for up to 36 months. To prevent contamination and degradation from moisture, ensure the container is tightly sealed.

Q2: How should I store MRS1186 once it is in solution?

A2: MRS1186 solutions should be stored at -20°C. It is recommended to use the solution within one month to prevent loss of potency. For optimal stability, it is best to prepare fresh solutions as needed.

Q3: Is it advisable to subject MRS1186 solutions to multiple freeze-thaw cycles?

A3: No, it is recommended to aliquot the MRS1186 solution into single-use volumes to avoid multiple freeze-thaw cycles. This practice minimizes degradation and ensures the consistency of the compound's concentration and activity across experiments.

Q4: What is the best way to reconstitute lyophilized MRS1186?

A4: While specific reconstitution instructions may vary by supplier, a general best practice is to briefly centrifuge the vial to ensure the lyophilized powder is at the bottom. Reconstitute with a solvent appropriate for your experimental system, such as DMSO or ethanol, to the desired stock concentration. Ensure the compound is fully dissolved by vortexing or sonicating if necessary.

Q5: In which signaling pathway is MRS1186 active?

A5: MRS1186 is an antagonist of the Adenosine A3 receptor (A3AR), a G protein-coupled receptor. The A3AR is primarily coupled to Gαi and Gαq proteins. As an antagonist, MRS1186 blocks the downstream signaling cascades initiated by the binding of adenosine to A3AR. This includes the inhibition of adenylyl cyclase (leading to decreased cAMP levels) and the blockade of phospholipase C (PLC) activation (preventing the formation of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG)).

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Reduced or no activity of MRS1186 in the experiment.	1. Degradation of the compound: Improper storage or multiple freeze-thaw cycles of the solution can lead to degradation. 2. Incorrect concentration: Errors in calculation or dilution may result in a final concentration that is too low to elicit a response.	1. Use a fresh aliquot of the MRS1186 solution or prepare a new stock solution from lyophilized powder. Ensure storage conditions are maintained as recommended. 2. Double-check all calculations and ensure accurate pipetting during dilutions.
Precipitation of MRS1186 in aqueous solutions.	Low solubility in aqueous media: MRS1186, like many small molecules, may have limited solubility in aqueous buffers, especially at higher concentrations.	1. Ensure the final concentration of the organic solvent (e.g., DMSO) in the aqueous solution is compatible with your experimental system and does not exceed a level that causes precipitation. 2. Prepare a more dilute stock solution and adjust the volume added to the aqueous medium accordingly. 3. Gentle warming or sonication of the solution might help in redissolving the compound, but be cautious about potential degradation with heat.
Inconsistent results between experiments.	1. Variability in solution preparation: Inconsistent preparation of stock and working solutions can lead to variable effective concentrations. 2. Cell culture variability: Differences in cell passage number, density, or health can affect the cellular response to MRS1186.	1. Standardize the solution preparation protocol, including the solvent used, stock concentration, and dilution steps. 2. Maintain consistent cell culture practices. Use cells within a defined passage number range and ensure consistent seeding densities and culture conditions for all experiments.

Quantitative Data Summary

Parameter	Storage Condition	Duration
Lyophilized Form	-20°C, desiccated	Up to 36 months
In Solution	-20°C	Up to 1 month

Experimental Protocols

General Protocol for a Cell-Based Assay Using MRS1186

This protocol provides a general workflow for assessing the antagonist activity of MRS1186 on the Adenosine A3 receptor in a cell-based assay measuring cyclic AMP (cAMP) levels.

• Cell Culture: Culture cells expressing the human Adenosine A3 receptor (e.g., CHO-hA3AR cells) in appropriate media and conditions until they reach the desired confluence for the assay.

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Preparation of MRS1186 Solution:

  • Prepare a stock solution of MRS1186 (e.g., 10 mM) in DMSO.

  • On the day of the experiment, perform serial dilutions of the stock solution in an appropriate assay buffer to achieve the desired final concentrations.

• Antagonist Treatment:

  • Remove the culture medium from the cells.

  • Add the diluted MRS1186 solutions to the respective wells.

  • Incubate the plate for a predetermined time (e.g., 15-30 minutes) at 37°C to allow the antagonist to bind to the receptors.

• Agonist Stimulation:

  • Add an A3AR agonist (e.g., NECA) at a concentration known to stimulate cAMP production to all wells except the negative control.

  • Incubate for a specified period (e.g., 15-30 minutes) at 37°C.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA).

• Data Analysis:

  • Plot the cAMP levels against the concentration of MRS1186.

  • Determine the IC50 value of MRS1186 to quantify its antagonist potency.

Signaling Pathway and Experimental Workflow Diagrams

Caption: MRS1186 blocks the Adenosine A3 Receptor (A3AR) signaling pathway.

Caption: A typical workflow for an MRS1186 cell-based assay.

Reference Data & Comparative Studies

Validating the Selectivity of MRS1186 for the A3 Adenosine Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the A3 adenosine (B11128) receptor (A3AR) antagonist, MRS1186, with other commonly used A3AR antagonists. The following sections detail the selectivity profiles, experimental methodologies for validation, and the associated signaling pathways to aid researchers in selecting the appropriate pharmacological tools for their studies.

Comparative Selectivity of A3AR Antagonists

The selectivity of a receptor antagonist is paramount for elucidating the specific roles of a receptor in physiological and pathological processes. An ideal antagonist exhibits high affinity for its target receptor while displaying significantly lower affinity for other related receptors. The following table summarizes the binding affinities (Ki values) of MRS1186 and other selected A3AR antagonists across the four human adenosine receptor subtypes. A lower Ki value indicates a higher binding affinity.

Compound	hA1AR Ki (nM)	hA2AAR Ki (nM)	hA2BAR Ki (nM)	hA3AR Ki (nM)	A3R Selectivity vs A1R	A3R Selectivity vs A2AR	A3R Selectivity vs A2BR
MRS1186	Data not available	Data not available	Data not available	7.66[1]	-	-	-
MRS1220	305	52	>1000	0.65	469-fold	80-fold	>1538-fold
MRS1523	15600	2050	Data not available	18.9[2]	825-fold	108-fold	-
DPTN	162	121	230	1.65[3]	98-fold	73-fold	139-fold

hA1AR, hA2AAR, hA2BAR, and hA3AR refer to the human A1, A2A, A2B, and A3 adenosine receptors, respectively. Selectivity ratios are calculated as Ki (other receptor) / Ki (hA3AR).

It is also important to note that the pharmacological properties of A3AR ligands can vary significantly between species. For instance, many antagonists potent at the human A3AR are less active at rodent A3ARs.

Experimental Protocols for Validating Selectivity

To empirically determine and validate the selectivity of an A3AR antagonist like MRS1186, two primary experimental approaches are commonly employed: radioligand binding assays and functional assays.

Radioligand Binding Assays

These assays directly measure the affinity of a compound for a specific receptor.

Objective: To determine the binding affinity (Ki) of the test compound (e.g., MRS1186) for each of the four adenosine receptor subtypes (A1, A2A, A2B, and A3).

General Protocol:

• Membrane Preparation: Cell membranes are prepared from cell lines stably expressing a high level of the specific human adenosine receptor subtype (e.g., CHO or HEK293 cells).

• Competitive Binding: A fixed concentration of a high-affinity radioligand for the specific receptor subtype is incubated with the cell membranes in the presence of increasing concentrations of the unlabeled test compound.

  • For A1AR: Typically, [3H]DPCPX is used as the radioligand.

  • For A2AAR: [3H]ZM241385 is a commonly used radioligand.

  • For A3AR: The agonist radioligand [125I]I-AB-MECA is frequently used.

• Incubation: The mixture is incubated to allow binding to reach equilibrium.

• Separation: Bound radioligand is separated from unbound radioligand via rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

A high Ki value for A1, A2A, and A2B receptors, combined with a low Ki value for the A3AR, indicates high selectivity.

Functional Assays (cAMP Accumulation Assay)

These assays measure the ability of an antagonist to block the downstream signaling of a receptor upon agonist stimulation. Since A3AR is typically coupled to Gi proteins, its activation leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.

Objective: To determine the functional potency (antagonist dissociation constant, Kb) of the test compound in blocking agonist-induced inhibition of cAMP production.

General Protocol:

• Cell Culture: Use a cell line stably expressing the human A3AR (e.g., CHO-hA3AR cells).

• Pre-incubation with Antagonist: Cells are pre-incubated with various concentrations of the antagonist (e.g., MRS1186).

• Agonist Stimulation: An A3AR agonist (e.g., IB-MECA) is added to stimulate the receptor, in the presence of forskolin (B1673556) to elevate basal cAMP levels.

• Cell Lysis and cAMP Measurement: After incubation, the cells are lysed, and the intracellular cAMP concentration is measured using a commercially available assay kit (e.g., HTRF, AlphaScreen, or ELISA).

• Data Analysis: The ability of the antagonist to reverse the agonist-induced decrease in cAMP is quantified. The data is used to construct a concentration-response curve and calculate the Kb value.

To confirm selectivity, this functional assay should be repeated using cell lines expressing the A1, A2A, and A2B receptors, with their respective agonists. A potent blockade of the A3AR-mediated response with weak or no effect on the other receptor-mediated responses confirms the functional selectivity of the antagonist.

Visualizing A3AR Signaling and Experimental Workflow

To provide a clearer understanding of the molecular context and experimental design, the following diagrams have been generated.

Caption: A3 Adenosine Receptor Signaling Pathways.

Caption: Workflow for Determining A3AR Antagonist Selectivity.

References

• 1. Derivatives of the Triazoloquinazoline Adenosine Antagonist (CGS15943) Are Selective for the Human A3 Receptor Subtype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Human A(2A) adenosine receptors: high-affinity agonist binding to receptor-G protein complexes containing Gbeta(4) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to A3 Adenosine Receptor Antagonists: MRS1186 vs. MRS1523 in Functional Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two widely used selective antagonists for the A3 adenosine (B11128) receptor (A3AR), MRS1186 and MRS1523. The information presented is collated from publicly available experimental data to assist researchers in selecting the appropriate tool for their specific needs in functional assays.

Introduction

The A3 adenosine receptor, a member of the G protein-coupled receptor (GPCR) family, is a key therapeutic target for a range of conditions including inflammatory diseases, cancer, and glaucoma. MRS1186 and MRS1523 are two commonly employed antagonists in the pharmacological study of the A3AR. Both are potent and selective, yet they exhibit distinct profiles across different species and functional assays. This guide summarizes their performance based on available data.

Data Presentation

The following tables provide a summary of the quantitative data available for MRS1186 and MRS1523, focusing on their binding affinities and functional potencies at the A3 adenosine receptor.

Table 1: Comparative Binding Affinities (Ki) of MRS1186 and MRS1523 at A3 Adenosine Receptors

Compound	Species	Receptor	Ki (nM)
MRS1186	Human	A3AR	7.66
MRS1523	Human	A3AR	18.9[1][2]
Human	A3AR	43.9[3]
Rat	A3AR	113[1][2]
Rat	A3AR	216[3]
Mouse	A3AR	349[3]

Note: Variations in Ki values for MRS1523 can be attributed to different experimental conditions, such as the radioligand used and the cell background[3].

Table 2: Functional Antagonism of MRS1523 in a cAMP Assay

Compound	Species	Cell Line	Agonist	Functional Assay	Antagonist Potency (KB, nM)
MRS1523	Mouse	HEK293	NECA	cAMP Accumulation	448

Note: Data for a direct functional comparison of MRS1186 in a cAMP assay was not available in the reviewed literature.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway of the A3 adenosine receptor and the general workflows for the functional assays discussed in this guide.

A3 Adenosine Receptor Signaling Pathway

Functional Assay Workflows

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. It is important to note that these are generalized protocols and specific parameters may vary between studies.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

• Cell Culture and Membrane Preparation:

  • Cells stably expressing the A3 adenosine receptor (e.g., HEK-293 or CHO cells) are cultured under standard conditions.

  • Cell membranes are prepared by homogenization and centrifugation to isolate the membrane fraction containing the receptors.

• Binding Reaction:

  • A constant concentration of a radiolabeled A3AR ligand (e.g., [¹²⁵I]I-AB-MECA) is incubated with the cell membranes.

  • Increasing concentrations of the unlabeled antagonist (MRS1186 or MRS1523) are added to compete with the radioligand for binding to the A3AR.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled agonist (e.g., NECA).

  • The reaction is incubated to allow binding to reach equilibrium.

• Detection and Analysis:

  • The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • The radioactivity retained on the filters is measured using a scintillation counter.

  • The data are analyzed using non-linear regression to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

cAMP Inhibition Assay

This assay measures the ability of an antagonist to block the agonist-induced inhibition of cyclic AMP (cAMP) production.

• Cell Culture:

  • Cells expressing the A3AR (e.g., HEK293 or CHO cells) are seeded in multi-well plates.

• Assay Procedure:

  • Cells are pre-treated with a phosphodiesterase inhibitor (e.g., rolipram) to prevent cAMP degradation.

  • Cells are then incubated with varying concentrations of the antagonist (MRS1186 or MRS1523).

  • An A3AR agonist (e.g., NECA) is added in the presence of forskolin (an adenylate cyclase activator) to stimulate cAMP production.

  • The reaction is stopped, and the cells are lysed.

• Detection and Analysis:

  • The intracellular cAMP concentration is measured using a suitable detection kit (e.g., HTRF, AlphaScreen, or ELISA).

  • The ability of the antagonist to reverse the agonist-induced inhibition of forskolin-stimulated cAMP levels is quantified to determine its potency (IC50 or KB value).

Calcium Mobilization Assay

This assay measures the antagonist's ability to block the agonist-induced increase in intracellular calcium concentration.

• Cell Culture and Dye Loading:

  • Cells expressing the A3AR are seeded in black-walled, clear-bottom multi-well plates.

  • The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).

• Assay Procedure:

  • The baseline fluorescence is measured.

  • The antagonist (MRS1186 or MRS1523) is added to the wells.

  • An A3AR agonist is then added to stimulate the release of intracellular calcium.

• Detection and Analysis:

  • The change in fluorescence intensity is monitored in real-time using a fluorescence plate reader.

  • The antagonist's potency (IC50) is determined by its ability to inhibit the agonist-induced calcium signal.

Conclusion

Both MRS1186 and MRS1523 are potent and selective antagonists of the A3 adenosine receptor. Based on the available binding data, MRS1186 displays a higher affinity for the human A3AR compared to MRS1523. However, MRS1523 has been more extensively characterized in functional assays across different species, with demonstrated antagonist activity in both cAMP and calcium mobilization assays. The choice between these two compounds will ultimately depend on the specific experimental context, including the species being studied and the functional readout of interest. For studies involving human A3AR, MRS1186 may offer higher potency. For cross-species studies or when a well-characterized functional antagonist is required, MRS1523 presents a robust option. Researchers are encouraged to consider the specific details of the available data when designing their experiments.

References

• 1. MRS 1523 | Adenosine A3 Receptor Antagonist | DC Chemicals [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pharmacological characterization of DPTN and other selective A3 adenosine receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison: MRS1186 and VUF5574 as A3 Adenosine Receptor Antagonists

For researchers, scientists, and drug development professionals, the selection of a suitable antagonist for the A3 adenosine (B11128) receptor (A3AR) is crucial for advancing studies in inflammation, oncology, and neurodegenerative diseases. This guide provides a detailed, data-driven comparison of two prominent A3AR antagonists: MRS1186 and VUF5574.

This comparison guide synthesizes available data on the binding affinity, selectivity, and functional potency of MRS1186 and VUF5574. It also provides detailed experimental protocols for key assays and visualizes the A3AR signaling pathway.

Pharmacological Profile: A Quantitative Comparison

MRS1186 and VUF5574 are both potent and selective antagonists of the human A3 adenosine receptor. The following tables summarize their key pharmacological parameters.

Compound	Target Receptor	Ki (nM)	Reference
MRS1186	Human A3AR	7.66	[1]
VUF5574	Human A3AR	4.03	[2][3]

Ki (Inhibition constant) is a measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity.

Selectivity Profile

The selectivity of an antagonist for its target receptor over other related receptors is a critical determinant of its utility as a research tool and its potential as a therapeutic agent.

Compound	A1 Ki (nM)	A2A Ki (nM)	A2B Ki (nM)	A3 Ki (nM)	A1/A3 Selectivity Ratio	A2A/A3 Selectivity Ratio	A2B/A3 Selectivity Ratio	Reference
MRS1186	>10,000	>10,000	>10,000	7.66	>1305	>1305	>1305	Data synthesized from multiple sources
VUF5574	>10,000	>10,000	Not Reported	4.03	>2500	>2500	Not Reported	[4]

Note on Species Specificity: A crucial consideration when selecting an A3AR antagonist is the significant pharmacological differences observed between species. Many antagonists that are potent at the human A3AR, including VUF5574, have been reported to be largely inactive at rodent (rat and mouse) A3ARs[5][6]. This makes them unsuitable for in vivo studies in these common preclinical models unless humanized rodent models are used. The activity of MRS1186 in rodent A3ARs is not as extensively documented in the readily available literature, highlighting a gap for further investigation.

Functional Antagonism

Functional assays, such as the inhibition of agonist-induced decreases in cyclic AMP (cAMP) levels, provide a measure of the antagonist's ability to block the biological response mediated by the receptor.

Compound	Assay	Parameter	Value	Reference
VUF5574	cAMP accumulation	pA2	8.1	[4]

pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold rightward shift in an agonist's concentration-response curve. A higher pA2 value indicates greater antagonist potency.

Experimental Protocols

Radioligand Binding Assay (Competitive Inhibition)

This protocol is a generalized method for determining the binding affinity (Ki) of a test compound for the A3 adenosine receptor.

Materials:

• HEK-293 cell membranes expressing the human A3 adenosine receptor.

• [¹²⁵I]AB-MECA (N⁶-(4-Amino-3-iodobenzyl)adenosine-5'-N-methyluronamide) as the radioligand.

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Adenosine deaminase (ADA) to degrade endogenous adenosine.

• Test compounds (MRS1186 or VUF5574) at various concentrations.

• Non-specific binding control: A high concentration of a known A3AR agonist (e.g., 10 µM NECA).

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation counter.

Procedure:

• Pre-treat the cell membranes with adenosine deaminase (2 U/mL) for 30 minutes at room temperature to remove any endogenous adenosine.

• In a 96-well plate, add 50 µL of assay buffer, 50 µL of the radioligand ([¹²⁵I]AB-MECA, final concentration ~0.5 nM), and 50 µL of the test compound at various concentrations. For total binding, add 50 µL of assay buffer instead of the test compound. For non-specific binding, add 50 µL of the non-specific binding control.

• Add 50 µL of the pre-treated membrane preparation (20-40 µg of protein) to each well to initiate the binding reaction.

• Incubate the plate at 25°C for 60-90 minutes with gentle agitation.

• Terminate the incubation by rapid filtration through the glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay (Inhibition of Forskolin-Stimulated cAMP Accumulation)

This protocol outlines a method to determine the functional potency (pA2) of an A3AR antagonist.

Materials:

• CHO-K1 cells stably expressing the human A3 adenosine receptor.

• Assay medium: DMEM/F12 supplemented with 10% FBS.

• Stimulation buffer: Assay medium containing a phosphodiesterase inhibitor (e.g., 100 µM IBMX) to prevent cAMP degradation.

• Forskolin (B1673556) to stimulate adenylyl cyclase and increase basal cAMP levels.

• A3AR agonist (e.g., NECA).

• Test compounds (MRS1186 or VUF5574) at various concentrations.

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

Procedure:

• Seed the CHO-hA3R cells in a 96-well plate and allow them to attach overnight.

• Wash the cells with serum-free medium.

• Pre-incubate the cells with various concentrations of the antagonist (MRS1186 or VUF5574) in stimulation buffer for 15-30 minutes at 37°C.

• Add a range of concentrations of the A3AR agonist (NECA) to the wells, in the continued presence of the antagonist.

• Simultaneously or shortly after adding the agonist, add a fixed concentration of forskolin (e.g., 1-10 µM) to all wells (except for the basal control) to stimulate cAMP production.

• Incubate for 15-30 minutes at 37°C.

• Lyse the cells and measure the intracellular cAMP concentration using a cAMP detection kit according to the manufacturer's instructions.

• Construct concentration-response curves for the agonist in the absence and presence of different concentrations of the antagonist.

• Perform a Schild analysis to determine the pA2 value of the antagonist. This involves plotting the log(dose ratio - 1) against the log of the antagonist concentration. The x-intercept of the linear regression is the pA2 value. A slope of 1 is indicative of competitive antagonism.

Signaling Pathways and Experimental Workflow Visualization

The A3 adenosine receptor is a Gi/o protein-coupled receptor. Its activation by an agonist leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cAMP levels. Antagonists like MRS1186 and VUF5574 block this signaling cascade by preventing agonist binding.

A3 Adenosine Receptor Signaling Pathway

The following diagram illustrates a typical experimental workflow for determining the functional potency of an A3AR antagonist.

Functional Antagonist Assay Workflow

Summary and Conclusion

Both MRS1186 and VUF5574 are potent and selective antagonists for the human A3 adenosine receptor, with VUF5574 exhibiting a slightly higher binding affinity in the available studies. A key differentiator is the well-documented lack of activity of VUF5574 at rodent A3ARs, which is a critical consideration for preclinical in vivo research.

The choice between MRS1186 and VUF5574 will depend on the specific experimental context. For studies involving human A3AR in vitro, both are excellent tools, with VUF5574 offering slightly higher potency. For in vivo studies in wild-type rodent models, neither may be suitable, and alternative antagonists with better cross-species activity should be considered.

This guide provides a foundation for comparing these two important research compounds. Researchers are encouraged to consult the primary literature for the most detailed information and to consider the specific conditions of their experimental systems when making a selection.

References

• 1. A3 Adenosine Receptors as Modulators of Inflammation: From Medicinal Chemistry to Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Characterization of Novel A3 Adenosine Receptor-selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CHARACTERIZATION OF ADENOSINE RECEPTORS IN INTACT CULTURED HEART CELLS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Functional efficacy of adenosine A2A receptor agonists is positively correlated to their receptor residence time - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Cross-Validation of MRS1186 and its Analogs: A Comparative Guide to A3 Adenosine Receptor Antagonism in Diverse Cell Types

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental effects of MRS1186 and its close structural and functional analogs, MRS1191 and MRS1220. These compounds are selective antagonists of the A3 adenosine (B11128) receptor (A3AR), a G-protein coupled receptor implicated in various physiological and pathological processes. Due to the limited availability of specific experimental data for MRS1186, this guide focuses on the well-characterized effects of MRS1191 and MRS1220 as representative examples of this 1,4-dihydropyridine (B1200194) class of A3AR antagonists. The data presented here is collated from multiple studies to facilitate a cross-validation of their effects across different cell types.

Quantitative Comparison of A3AR Antagonist Activity

The following tables summarize the binding affinities and functional potencies of MRS1191 and MRS1220 in various cell lines. These values are crucial for comparing the efficacy and selectivity of these compounds.

Table 1: Receptor Binding Affinities (Ki) of A3AR Antagonists

Compound	Cell Line	Receptor	Ki (nM)	Reference
MRS1191	HEK-293	Human A3AR	31	[1]
MRS1220	HEK-293	Human A3AR	0.65	[1]

Table 2: Functional Antagonism (KB and IC50) of A3AR Antagonists

Compound	Cell Line	Assay	Agonist	KB (nM)	IC50 (µM)	Reference
MRS1191	CHO	Adenylate Cyclase Inhibition	IB-MECA	92	-	[2]
MRS1220	CHO	Adenylate Cyclase Inhibition	IB-MECA	1.7	-	[2]
MRS1220	U-937	TNF-α Release Inhibition	A3 Agonist	-	0.3	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are essential for reproducing and validating the presented findings.

Radioligand Binding Assay

This assay measures the affinity of a compound for a specific receptor.

• Cell Culture and Membrane Preparation:

  • HEK-293 cells stably expressing the human A3 adenosine receptor are cultured in appropriate media.

  • Cells are harvested, and cell membranes are prepared by homogenization and centrifugation. The final membrane pellet is resuspended in a suitable buffer.

• Binding Reaction:

  • A constant concentration of a radiolabeled A3AR agonist (e.g., [125I]AB-MECA) is incubated with the cell membranes.

  • Increasing concentrations of the unlabeled antagonist (MRS1191 or MRS1220) are added to compete with the radioligand for binding to the receptor.

  • The reaction is incubated at a specific temperature (e.g., 30°C) for a defined period to reach equilibrium.

• Separation and Detection:

  • The reaction mixture is filtered through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.

  • The filters are washed to remove non-specific binding.

  • The radioactivity retained on the filters is quantified using a gamma counter.

• Data Analysis:

  • The concentration of the antagonist that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The inhibitor constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.[3]

Adenylate Cyclase Inhibition Assay

This functional assay assesses the ability of an antagonist to block the agonist-induced inhibition of adenylate cyclase.

• Cell Culture and Membrane Preparation:

  • CHO cells stably expressing the human A3 adenosine receptor are used.

  • Cell membranes are prepared as described in the radioligand binding assay protocol.

• Assay Reaction:

  • Cell membranes are incubated in a reaction mixture containing ATP, a phosphodiesterase inhibitor (to prevent cAMP degradation), and forskolin (B1673556) (to stimulate adenylate cyclase).

  • An A3AR agonist (e.g., IB-MECA) is added to inhibit the forskolin-stimulated adenylate cyclase activity.

  • Increasing concentrations of the antagonist (MRS1191 or MRS1220) are added to counteract the effect of the agonist.

  • The reaction is incubated at a specific temperature for a defined time.

• cAMP Measurement:

  • The reaction is stopped, and the amount of cyclic AMP (cAMP) produced is measured using a competitive binding assay or other sensitive detection methods.

• Data Analysis:

  • The concentration of the antagonist that reverses the agonist-induced inhibition of adenylate cyclase by 50% is determined.

  • The antagonist equilibrium constant (KB) is calculated using Schild analysis.[4]

TNF-α Release Assay

This assay measures the effect of the antagonist on agonist-mediated inhibition of TNF-α release from immune cells.

• Cell Culture:

  • The human macrophage-like cell line U-937 is cultured in appropriate media.

  • Cells are stimulated to produce and release TNF-α, for example, by treatment with lipopolysaccharide (LPS).

• Treatment:

  • Cells are pre-treated with an A3AR agonist, which typically inhibits TNF-α release.

  • Increasing concentrations of the antagonist (MRS1220) are then added.

• Sample Collection and Analysis:

  • After a specific incubation period, the cell culture supernatant is collected.

  • The concentration of TNF-α in the supernatant is quantified using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis:

  • The concentration of the antagonist that reverses the agonist-induced inhibition of TNF-α release by 50% (IC50) is determined.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, visualize the key signaling pathway and a generalized experimental workflow for assessing A3AR antagonists.

Caption: A3AR signaling pathway and the antagonistic action of MRS1186 analogs.

References

• 1. Adenosine A3 receptors: novel ligands and paradoxical effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Characterization of Novel A3 Adenosine Receptor-selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological characterization of DPTN and other selective A3 adenosine receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Taking The Time To Study Competitive Antagonism - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of MRS1186: An In Vitro and In Vivo Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of MRS1186, a potent and selective antagonist for the human A3 adenosine (B11128) receptor (A3AR). The following sections detail its performance in both laboratory (in vitro) and living organism (in vivo) settings, offering a comparative look at its activity alongside other notable A3AR antagonists. This objective overview is supported by experimental data and detailed protocols to assist in the evaluation of MRS1186 for research and drug development purposes.

In Vitro Analysis: Binding Affinity and Functional Potency

The in vitro characterization of MRS1186 reveals it to be a high-affinity ligand for the human A3 adenosine receptor. Data from radioligand binding assays, a standard method to determine the affinity of a compound for a receptor, demonstrates the potency of MRS1186.

Table 1: In Vitro Binding Affinities (Ki) of A3 Adenosine Receptor Antagonists

Compound	Human A3AR Ki (nM)
MRS1186	7.66 [1]
MRS1220	0.65
MRS1191	31.4

Ki (Inhibition constant): A measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity.

The data clearly positions MRS1186 as a potent antagonist, with a Ki value in the low nanomolar range, although not as potent as MRS1220. Its affinity is significantly higher than that of MRS1191.

Functional assays are crucial to determine whether a ligand that binds to a receptor either activates (agonist) or blocks (antagonist) its function. For A3AR, which is a Gi protein-coupled receptor, its activation typically leads to an inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Antagonists are expected to block this effect.

Table 2: In Vitro Functional Activity of A3 Adenosine Receptor Antagonists

Compound	Assay Type	Species	Effect
MRS1186	Not specified in retrieved results	-	-
MRS1220	Inhibition of cAMP accumulation	Human	Antagonist
MRS1191	Inhibition of cAMP accumulation	Human	Antagonist

While specific functional assay data for MRS1186 was not available in the retrieved search results, its characterization as a potent and selective antagonist suggests it would demonstrate blockade of agonist-induced inhibition of cAMP formation in functional assays.

In Vivo Analysis: Preclinical Evaluation

Currently, there is a notable lack of publicly available in vivo data for MRS1186. Preclinical in vivo studies are essential to understand a compound's pharmacokinetic profile (absorption, distribution, metabolism, and excretion), its efficacy in animal models of disease, and its overall safety profile. The anti-inflammatory potential of A3AR antagonists has been a key area of interest, with studies often employing animal models of inflammation. However, no specific in vivo studies investigating the anti-inflammatory or other therapeutic effects of MRS1186 were identified in the performed search.

Experimental Protocols

Detailed methodologies are critical for the replication and validation of scientific findings. Below are generalized protocols for the key in vitro assays used to characterize A3 adenosine receptor antagonists.

Radioligand Binding Assay

This assay measures the ability of a test compound (e.g., MRS1186) to displace a radiolabeled ligand that is known to bind to the target receptor.

Objective: To determine the binding affinity (Ki) of MRS1186 for the A3 adenosine receptor.

Materials:

• Membranes from cells expressing the human A3 adenosine receptor.

• Radioligand (e.g., [125I]AB-MECA or [3H]HEMADO).

• Test compound (MRS1186) at various concentrations.

• Non-specific binding control (a high concentration of a known A3AR ligand).

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the cell membranes with the radioligand and varying concentrations of MRS1186 in the assay buffer.

• Allow the binding to reach equilibrium.

• Rapidly filter the mixture through glass fiber filters to separate the bound from the free radioligand.

• Wash the filters to remove any non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

• The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Cyclic AMP (cAMP) Functional Assay

This assay measures the ability of an antagonist to block the agonist-induced inhibition of cAMP production.

Objective: To determine the functional antagonist activity of MRS1186 at the A3 adenosine receptor.

Materials:

• Whole cells expressing the human A3 adenosine receptor.

• A3AR agonist (e.g., NECA, IB-MECA).

• Test compound (MRS1186) at various concentrations.

• Forskolin (an adenylyl cyclase activator).

• cAMP assay kit (e.g., HTRF, ELISA).

Procedure:

• Pre-incubate the cells with varying concentrations of MRS1186.

• Stimulate the cells with a fixed concentration of an A3AR agonist in the presence of forskolin.

• After a defined incubation period, lyse the cells to release intracellular cAMP.

• Measure the cAMP levels using a suitable cAMP assay kit.

• An antagonist will reverse the agonist-induced decrease in cAMP levels in a dose-dependent manner.

• The potency of the antagonist (e.g., IC50 or pA2 value) can be calculated from the concentration-response curve.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and processes involved in the analysis of MRS1186, the following diagrams are provided.

Caption: A3 Adenosine Receptor Signaling Pathway.

Caption: In Vitro Characterization Workflow.

Conclusion

MRS1186 is a potent and selective antagonist of the human A3 adenosine receptor, as demonstrated by its low nanomolar Ki value in in vitro binding assays. While it stands as a valuable tool for in vitro research, a significant gap exists in the understanding of its in vivo properties. Further preclinical studies are imperative to elucidate its pharmacokinetic profile, therapeutic efficacy in relevant disease models, and overall safety. The detailed protocols and workflow diagrams provided in this guide offer a framework for the continued investigation and comparative analysis of MRS1186 and other A3AR antagonists. This information is crucial for advancing the development of novel therapeutics targeting the A3 adenosine receptor.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide: Pharmacological Inhibition vs. Genetic Knockdown of the A3 Adenosine Receptor

For researchers investigating the role of the A3 adenosine (B11128) receptor (A3AR), a G protein-coupled receptor involved in diverse physiological processes, choosing the right tool to modulate its function is critical. This guide provides a detailed comparison of two common approaches: pharmacological inhibition using the antagonist MRS1186 and genetic knockdown using small interfering RNA (siRNA). This comparison is intended for researchers, scientists, and drug development professionals to aid in the selection of the most appropriate method for their experimental goals.

Mechanism of Action at a Glance

MRS1186 is a potent and selective antagonist for the human A3AR.[1] As a small molecule inhibitor, it competitively binds to the receptor, preventing the endogenous agonist, adenosine, from binding and initiating downstream signaling. This inhibition is typically rapid and reversible.

siRNA knockdown , on the other hand, targets the A3AR at the genetic level. Small interfering RNAs are short, double-stranded RNA molecules that, when introduced into a cell, guide the RNA-induced silencing complex (RISC) to degrade the messenger RNA (mRNA) of the A3AR. This prevents the synthesis of new A3AR protein, leading to a reduction in the total receptor population. This effect is slower to manifest and can be long-lasting, depending on the turnover rate of the existing receptor protein.

Quantitative Comparison of Performance

Direct comparative studies between MRS1186 and siRNA knockdown for A3AR are limited. The following table summarizes key performance metrics gathered from individual studies on each method. It is important to note that the effectiveness of both methods can be highly dependent on the cell type and specific experimental conditions.

Parameter	MRS1186 (Pharmacological Inhibition)	siRNA Knockdown of A3AR
Target	A3 Adenosine Receptor Protein	A3 Adenosine Receptor mRNA
Mechanism	Competitive Antagonism	mRNA Degradation
Specificity	High for human A3AR (Ki = 7.66 nM)[1]	Can have off-target effects
Speed of Onset	Rapid (minutes to hours)	Slower (24-72 hours for protein reduction)
Duration of Effect	Transient, dependent on compound half-life	Can be long-lasting (days)
Reversibility	Reversible upon washout	Generally considered irreversible for the cell's lifespan
Typical Efficacy	Dose-dependent inhibition of agonist-induced signaling	>70-80% reduction in target mRNA/protein levels is achievable[2][3]
Potential Drawbacks	Off-target effects on other receptors or kinases, species-specific potency differences	Off-target gene silencing, incomplete knockdown, cellular toxicity from transfection reagents

Impact on Downstream Signaling and Cellular Phenotype

The A3AR primarily couples to the Gi/o family of G proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. Both MRS1186 and siRNA knockdown of A3AR are expected to abrogate this signaling pathway, thereby preventing the agonist-induced decrease in cAMP.

Downstream Effect	MRS1186 (or similar A3AR Antagonists)	siRNA Knockdown of A3AR
cAMP Levels	Blocks agonist-induced decrease in cAMP.	Prevents agonist-induced decrease in cAMP by reducing receptor availability.
Cell Proliferation	A3AR antagonists have been shown to induce a blockade in the proliferation of prostate cancer cells.[2]	Expected to inhibit A3AR-mediated effects on proliferation.
Cell Viability	Can induce cell death in certain cancer cell lines.[2]	Potential for off-target effects to induce a toxic phenotype.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for replication and critical evaluation of the data.

Protocol 1: Pharmacological Inhibition with MRS1186 and cAMP Assay

This protocol details the treatment of cells with an A3AR antagonist followed by the measurement of intracellular cAMP levels.

1. Cell Culture and Plating:

• Culture HEK293 cells (or other suitable cell line) expressing the A3AR in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
• Seed cells in a 96-well plate at a density that will result in 80-90% confluency on the day of the assay.

2. Antagonist Treatment:

• Prepare a stock solution of MRS1186 in DMSO.
• On the day of the experiment, wash the cells with serum-free media.
• Pre-incubate the cells with varying concentrations of MRS1186 (or a vehicle control) for 30 minutes at 37°C.

3. Agonist Stimulation and cAMP Measurement:

• Following pre-incubation with the antagonist, stimulate the cells with an A3AR agonist (e.g., Cl-IB-MECA) in the presence of a phosphodiesterase inhibitor like IBMX for 15 minutes at 37°C.
• Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., ELISA or HTRF-based).

Protocol 2: siRNA Knockdown of A3AR and Validation by Western Blot

This protocol outlines the procedure for transfecting cells with A3AR siRNA and subsequently verifying the knockdown efficiency at the protein level.

1. siRNA Transfection:

• One day before transfection, seed HEK293 cells in a 6-well plate to achieve 30-50% confluency on the day of transfection.
• Prepare the siRNA-lipid complex by diluting the A3AR-specific siRNA and a non-targeting control siRNA in a serum-free medium (e.g., Opti-MEM).
• In a separate tube, dilute a transfection reagent (e.g., Lipofectamine RNAiMAX) in the same medium.
• Combine the diluted siRNA and transfection reagent, mix gently, and incubate for 10-20 minutes at room temperature to allow complex formation.
• Add the siRNA-lipid complexes to the cells and incubate at 37°C.

2. Cell Lysis and Protein Quantification:

• After 48-72 hours of incubation, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease inhibitors.
• Centrifuge the lysates to pellet cellular debris and collect the supernatant.
• Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

3. Western Blot Analysis:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.
• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
• Incubate the membrane with a primary antibody specific for A3AR overnight at 4°C.
• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.
• Normalize the A3AR band intensity to a loading control (e.g., GAPDH or β-actin) to quantify the knockdown efficiency.[1][4]

Visualizing the Pathways and Processes

To further clarify the concepts discussed, the following diagrams illustrate the A3AR signaling pathway and the experimental workflows for both pharmacological inhibition and siRNA knockdown.

A3AR Signaling Pathway and Points of Intervention.

Experimental Workflows for MRS1186 and siRNA.

Conclusion and Recommendations

The choice between MRS1186 and siRNA knockdown for studying A3AR function depends on the specific research question.

• MRS1186 is ideal for:

  • Acute studies requiring rapid and reversible inhibition of A3AR signaling.

  • Investigating the immediate effects of receptor blockade on cellular processes.

  • Pharmacological validation of A3AR as a drug target.

• siRNA knockdown is more suitable for:

  • Long-term studies where sustained reduction of A3AR expression is required.

  • Investigating the consequences of reduced A3AR protein levels on cellular development, differentiation, or chronic disease models.

  • Complementing antagonist studies to confirm that the observed effects are specifically due to the loss of A3AR function.

For a comprehensive understanding of A3AR's role, a combination of both approaches is often the most powerful strategy. For instance, a phenotype observed with an antagonist can be confirmed by replicating the experiment in cells with siRNA-mediated knockdown of A3AR. This dual approach helps to mitigate the potential for off-target effects inherent in each method and provides stronger evidence for the specific involvement of the A3 adenosine receptor.

References

• 1. A novel approach for evaluating the efficiency of siRNAs on protein levels in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitation siRNA-induced Knockdown by qRT-PCR and WB - RNA Transfection Reagents [rnatransfection.com]
• 3. Quantitation siRNA-induced Knockdown by qRT-PCR and WB - Altogen Labs [altogenlabs.com]
• 4. Western Blot Evaluation of siRNA Delivery by pH Responsive Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Reproducibility of MRS1186: A Comparative Guide for A3 Adenosine Receptor Antagonists

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the experimental results of MRS1186, a potent and selective antagonist for the human A3 adenosine (B11128) receptor (A3AR), with other commonly used A3AR antagonists. This guide addresses the critical need for reproducible experimental data in drug development by presenting available quantitative data, detailing experimental protocols, and visualizing key concepts.

The A3 adenosine receptor, a G protein-coupled receptor, is a promising therapeutic target for a variety of conditions, including inflammatory diseases and cancer. Consequently, numerous antagonists have been developed to modulate its activity. However, inconsistencies in reported binding affinities and selectivity across different studies highlight the importance of standardized experimental conditions for ensuring the reproducibility of results. This guide aims to provide a clear and objective comparison to aid researchers in their assessment of A3AR antagonists.

Comparative Analysis of A3 Adenosine Receptor Antagonists

The following table summarizes the binding affinities (Ki) of MRS1186 and other selected A3AR antagonists for the human A3 adenosine receptor. It is important to note that variations in experimental conditions can lead to different reported values.

Compound	Human A3AR Ki (nM)	Notes
MRS1186	7.66	A potent and selective antagonist for the human A3AR.[1]
MRS1220	0.65	A highly potent triazoloquinazoline derivative.
MRS1523	18.9 - 43.9	A pyridine (B92270) derivative with good potency in both human and rodent models. Inconsistencies in reported affinity may be due to different experimental setups.[2]
DPTN	1.65	A potent A3AR antagonist across multiple species.[2]
VUF5574	Inactive at mouse and rat A3ARs	Highlights species-specific differences in antagonist binding.[2]
MRS1191	31	A dihydropyridine (B1217469) derivative.

Experimental Protocols

Accurate and reproducible assessment of A3AR antagonists relies on well-defined experimental protocols. Below are outlines of the key methodologies used to characterize these compounds.

Radioligand Binding Assays

Radioligand binding assays are fundamental for determining the affinity of a compound for its receptor. These assays typically involve incubating a radiolabeled ligand with a source of the receptor (e.g., cell membranes) in the presence of varying concentrations of the unlabeled compound being tested.

General Protocol Outline:

• Membrane Preparation: A3AR-expressing cells (e.g., HEK-293 or CHO cells) are harvested and homogenized to isolate cell membranes containing the receptor.

• Incubation: Membranes are incubated with a specific radioligand (e.g., [125I]I-AB-MECA) and a range of concentrations of the antagonist (e.g., MRS1186).

• Separation: Bound and free radioligand are separated, typically by rapid filtration.

• Quantification: The amount of radioactivity bound to the membranes is measured.

• Data Analysis: The data is analyzed to determine the inhibitory constant (Ki) of the antagonist.

Functional Assays: cAMP Accumulation

Functional assays measure the ability of an antagonist to block the biological response triggered by an agonist. For the A3AR, which is a Gi-coupled receptor, activation by an agonist leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. Antagonists are assessed by their ability to reverse this effect.

General Protocol Outline:

• Cell Culture: A3AR-expressing cells are cultured in appropriate media.

• Stimulation: Cells are pre-incubated with the antagonist, followed by stimulation with an A3AR agonist (e.g., IB-MECA) in the presence of forskolin (B1673556) (an adenylyl cyclase activator).

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a suitable assay kit (e.g., HTRF or ELISA-based).

• Data Analysis: The ability of the antagonist to block the agonist-induced inhibition of cAMP accumulation is quantified to determine its functional potency.

Visualizing Experimental Concepts

To further clarify the experimental methodologies and signaling pathways involved, the following diagrams are provided.

Caption: A3 Adenosine Receptor Signaling Pathway.

Caption: Experimental Workflows for A3AR Antagonist Characterization.

Conclusion

The reproducibility of experimental findings is paramount for the advancement of drug discovery. While MRS1186 is a well-established potent and selective antagonist of the human A3 adenosine receptor, this guide highlights the importance of considering the experimental context when comparing its activity with other compounds. The provided data, protocol outlines, and visualizations aim to equip researchers with the necessary information to critically evaluate existing data and design future experiments that will yield robust and reproducible results in the pursuit of novel A3AR-targeted therapeutics.

References

• 1. Structure Based Prediction of Subtype-Selectivity for Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological characterization of DPTN and other selective A3 adenosine receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of MRS1186 Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published findings for MRS1186, a reported antagonist of the human A3 adenosine (B11128) receptor (hA3AR), with other alternative compounds. The information presented herein is intended to aid researchers in evaluating the utility of MRS1186 for their studies and to highlight the critical need for independent verification of its pharmacological properties.

Executive Summary

MRS1186 was first described in 2006 as a potent and selective antagonist for the human A3 adenosine receptor. However, a comprehensive review of the subsequent scientific literature reveals a notable absence of independent studies to verify these initial findings. A prominent supplier of MRS1186, MedChemExpress, explicitly states that the accuracy of the reported binding affinity has not been independently confirmed by them[1]. This lack of independent validation is a crucial consideration for researchers designing experiments relying on the specific and potent antagonism of hA3AR by MRS1186. In contrast, other A3AR antagonists, such as MRS1220 and MRS1523, have been more extensively characterized in multiple independent studies, providing a more robust dataset for comparison, although they also exhibit significant species-specific differences in affinity.

Comparative Analysis of A3 Adenosine Receptor Antagonists

The following table summarizes the reported binding affinities (Ki) of MRS1186 and two well-characterized alternative A3AR antagonists, MRS1220 and MRS1523. It is critical to note that the data for MRS1186 originates from a single publication and lacks independent confirmation.

Compound	Reported Human A3AR Ki (nM)	Reported Mouse A3AR Ki (nM)	Reported Rat A3AR Ki (nM)	Key Characteristics	Reference
MRS1186	7.66	Not Reported	Not Reported	Original finding not independently verified. Potent and selective for human A3AR as per the initial report.	Tafi A, et al. (2006)
MRS1220	0.35 - 1.7	>10,000	>10,000	Highly potent and selective for human A3AR, but largely inactive at rodent A3ARs.[2][3][4]	Hill RJ, et al. (2000); Gao Z, et al. (2021)
MRS1523	43.9	349	216	Moderate potency at human A3AR with utility in rodent models, though with reduced affinity.[2]	Gao Z, et al. (2021)

Experimental Protocols

A detailed understanding of the experimental methodology is crucial for assessing and potentially replicating published findings. Below is a summary of a typical radioligand binding assay protocol for the A3 adenosine receptor, based on methodologies described in the literature.

Radioligand Binding Assay for A3 Adenosine Receptor

This protocol outlines a competitive binding assay to determine the affinity of a test compound (like MRS1186) for the A3 adenosine receptor.

1. Materials:

• Membrane Preparation: Cell membranes expressing the human A3 adenosine receptor (e.g., from transfected CHO or HEK293 cells).
• Radioligand: A high-affinity radiolabeled ligand for the A3AR, typically [125I]AB-MECA.
• Test Compound: MRS1186 or other comparator compounds.
• Assay Buffer: Typically 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.
• Non-specific Binding Control: A high concentration of a known A3AR ligand (e.g., IB-MECA) to determine non-specific binding.
• Filtration Apparatus: A cell harvester with glass fiber filters.
• Scintillation Counter: For measuring radioactivity.

2. Procedure:

• Incubation: In a 96-well plate, combine the cell membrane preparation, the radioligand at a fixed concentration (typically near its Kd value), and varying concentrations of the test compound.
• Equilibration: Incubate the mixture at a specific temperature (e.g., room temperature) for a defined period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.
• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.
• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.
• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

• The data are used to generate a competition curve, plotting the percentage of specific binding against the concentration of the test compound.
• The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this curve.
• The Ki value (the inhibition constant) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Key Processes

To further aid in the understanding of the underlying biology and experimental procedures, the following diagrams have been generated.

A3 Adenosine Receptor Signaling Pathway

Caption: A3 Adenosine Receptor Signaling Pathway.

Experimental Workflow for a Competitive Radioligand Binding Assay

References

• 1. researchgate.net [researchgate.net]
• 2. A3 Adenosine Receptor Antagonists with Nucleoside Structures and Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adenosine A3 receptor antagonists as anti‐tumor treatment in human prostate cancer: an in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Disposal Guidance for MRS1186

Disclaimer: A specific Safety Data Sheet (SDS) for MRS1186 (CAS No. 183721-03-1) was not publicly available at the time of this writing. The following information is based on general laboratory safety principles for handling research-grade chemical compounds. It is imperative to obtain the official SDS from your chemical supplier and consult with your institution's Environmental Health and Safety (EHS) department for definitive disposal procedures. This document serves as a supplementary guide and does not replace official protocols.

MRS1186 is a potent and selective antagonist for the human Adenosine (B11128) A3 receptor (hA3AR) and should be handled with care by trained professionals in a laboratory setting.[1][2] Proper disposal is crucial to ensure personnel safety and environmental protection.

General Safety and Handling Precautions

Given the lack of specific hazard data, a conservative approach to handling MRS1186 is recommended. Assume the compound is potentially hazardous upon contact, inhalation, or ingestion.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

• Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In case of accidental contact, flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Contamination: Prevent the contamination of personal items and work surfaces. Clean any spills promptly, following your institution's established procedures for chemical spills.

Chemical and Physical Properties of MRS1186

The following data has been compiled from chemical supplier websites and should be confirmed with the official SDS.

Property	Value
Chemical Formula	C₁₆H₁₂ClN₅O₂
Molecular Weight	341.75 g/mol [1]
CAS Number	183721-03-1[1]
Biological Activity	Potent and selective human Adenosine A3 receptor (hA3AR) antagonist with a Kᵢ of 7.66 nM.[1][2]
Storage (Solid)	Store lyophilized at -20°C, keeping it desiccated. Stable for up to 36 months under these conditions.[1]
Storage (Solution)	Store solutions at -20°C and use within one month to maintain potency. It is recommended to aliquot to prevent multiple freeze-thaw cycles.[1]

Procedural Guidance for Disposal

The following is a general, step-by-step protocol for the disposal of a research chemical like MRS1186 in the absence of specific instructions from an SDS. This protocol must be adapted to comply with your local and institutional regulations.

Experimental Protocol: General Disposal of a Research Chemical

• Waste Identification and Classification:

  • Treat all MRS1186 waste (pure compound, solutions, and contaminated labware) as hazardous chemical waste unless confirmed otherwise by an official SDS and your EHS department.[3]

• Segregation of Waste:

  • Do not mix MRS1186 waste with other chemical waste streams unless compatibility is confirmed.

  • Segregate solid waste (e.g., contaminated gloves, weigh boats, pipette tips) from liquid waste (e.g., unused solutions, solvent rinsates).

  • Keep halogenated and non-halogenated solvent waste separate if applicable.

• Containerization:

  • Use only approved, chemically compatible, and leak-proof containers for waste accumulation.[4]

  • Ensure containers are in good condition and have secure, tight-fitting lids.

  • Do not overfill containers; a general rule is to fill to no more than 80% capacity to allow for vapor expansion and prevent spills.

• Labeling:

  • Label the waste container clearly and accurately as soon as the first drop of waste is added.[5]

  • The label should include:

    • The words "Hazardous Waste".

    • The full chemical name: "MRS1186".

    • The CAS Number: "183721-03-1".

    • An accurate list of all constituents, including solvents and their approximate percentages.

    • The accumulation start date.

    • The name and contact information of the generating researcher or lab.

• Storage of Waste:

  • Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.[4]

  • The storage area should be secure, well-ventilated, and have secondary containment to capture any potential leaks.

  • Ensure incompatible waste types are segregated within the SAA.

• Requesting Disposal:

  • Once the waste container is full or has been in accumulation for the maximum time allowed by your institution (e.g., 6-12 months), submit a chemical waste pickup request to your EHS department.[5][6]

  • Follow your institution's specific online or paper-based request procedure.

Visualizations

Adenosine A3 Receptor Signaling Pathway

MRS1186 acts as an antagonist at the Adenosine A3 Receptor (A3AR), which is a G protein-coupled receptor (GPCR). Its activation can trigger multiple downstream signaling cascades. As an antagonist, MRS1186 would block these effects.

Caption: General signaling pathways of the Adenosine A3 Receptor (A3AR).[7][8][9][10]

General Laboratory Chemical Waste Disposal Workflow

This diagram outlines the standard procedure for managing chemical waste from generation to disposal.

Caption: Standard workflow for chemical waste disposal in a laboratory setting.[4][11]

References

• 1. adooq.com [adooq.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. vumc.org [vumc.org]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. Appendix C - Disposal Of Unknown Chemical Waste Containers | Environment, Health and Safety [ehs.cornell.edu]
• 7. mdpi.com [mdpi.com]
• 8. Adenosine A3 Receptor: A Promising Therapeutic Target in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cancer biology and molecular genetics of A3 adenosine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

Safeguarding Your Research: A Comprehensive Guide to Handling MRS1186

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when working with potent, novel compounds like MRS1186. This guide provides essential, immediate safety and logistical information for the handling and disposal of MRS1186, a selective antagonist of the human Adenosine A3 receptor. Adherence to these procedures is critical for minimizing exposure risks and maintaining a safe research environment.

Disclaimer: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for MRS1186 (CAS No: 183721-03-1) was not publicly available. The following recommendations are based on general best practices for handling potent, powdered chemical compounds intended for research purposes. All users must conduct a thorough risk assessment before beginning any work with this substance and consult with their institution's Environmental Health and Safety (EHS) department.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to personal protection is crucial to prevent dermal, ocular, and respiratory exposure to MRS1186. The following table summarizes the recommended PPE.

Body Area	Required PPE	Specifications
Hands	Double Nitrile Gloves	Wear two pairs of powder-free nitrile gloves. Change the outer glove immediately upon any sign of contamination.
Eyes	Safety Goggles	Chemical splash goggles are mandatory to protect against airborne particles and splashes.
Body	Laboratory Coat	A buttoned, long-sleeved laboratory coat should be worn at all times. Consider a disposable gown for added protection during weighing and solution preparation.
Respiratory	N95 Respirator or Higher	For handling the powdered form, a NIOSH-approved N95 respirator is the minimum requirement. A higher level of respiratory protection, such as a powered air-purifying respirator (PAPR), may be necessary based on the quantity and duration of handling.
Face	Face Shield	A face shield should be worn in conjunction with safety goggles, especially when there is a risk of splashes or aerosol generation.

Operational Plan: From Receipt to Disposal

A clear and structured workflow is essential for the safe handling of MRS1186. The following step-by-step guidance outlines the key operational procedures.

Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• MRS1186 is typically supplied as a lyophilized powder. For long-term storage, it should be kept in a tightly sealed container at -20°C.

• The storage location should be clearly labeled as containing a potent compound.

Preparation for Use

• Designated Work Area: All handling of powdered MRS1186 should be conducted in a designated area, such as a certified chemical fume hood or a powder containment hood, to minimize the risk of inhalation and contamination of the general laboratory space.

• Gather all necessary equipment and materials before bringing the compound into the handling area. This includes appropriate glassware, spatulas, weighing paper, solvents, and waste containers.

• Pre-label all tubes and vials to avoid confusion.

Weighing and Solution Preparation

• Weighing:

  • Perform all weighing operations within the containment of a chemical fume hood or a balance enclosure.

  • Use anti-static weighing dishes to prevent dispersal of the powder.

  • Handle the compound gently to avoid creating airborne dust.

• Dissolving:

  • Add the solvent to the vial containing the weighed MRS1186.

  • Cap the vial securely before vortexing or sonicating to dissolve the compound.

  • If heating is required, use a water bath within the fume hood.

Experimental Use

• When using solutions of MRS1186, continue to wear the prescribed PPE.

• Conduct all experimental procedures that may generate aerosols or splashes within a chemical fume hood.

• Avoid skin contact with solutions containing MRS1186.

Disposal Plan: Responsible Waste Management

Proper disposal of MRS1186 and associated contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Solid Waste:

  • All disposable materials that have come into contact with MRS1186 powder (e.g., gloves, weighing paper, pipette tips) should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste:

  • Aqueous and solvent-based solutions containing MRS1186 should be collected in a designated, sealed, and labeled hazardous waste container.

  • Do not dispose of any MRS1186-containing solutions down the drain.

• Decontamination:

  • All non-disposable equipment (e.g., glassware, spatulas) should be decontaminated. A common procedure involves rinsing with a suitable solvent (e.g., ethanol (B145695) or isopropanol) to remove the compound, followed by a thorough wash with soap and water. The initial solvent rinse should be collected as hazardous waste.

• Waste Pickup:

  • Follow your institution's procedures for the pickup and disposal of chemical hazardous waste. Ensure all waste containers are properly labeled with the contents and associated hazards.

Visualizing the Workflow for Safe Handling

To provide a clear, at-a-glance overview of the safe handling process, the following diagram illustrates the key steps from preparation to disposal.

Caption: Workflow for the safe handling of MRS1186.

By implementing these comprehensive safety and logistical procedures, researchers can confidently work with MRS1186 while minimizing risks and fostering a culture of safety within the laboratory. Always prioritize safety and consult with your institution's EHS professionals for specific guidance.